Fructigenine A

Core Science & Biosynthesis

Fructigenine A: A Technical Guide to its Discovery, Isolation, and Characterization from Penicillium fructigenum

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fructigenine A, a complex alkaloid with significant biological activity, was first discovered and isolated from the fungus Penicillium fructigenum. This technical guide provides an in-depth overview of the seminal work on Fructigenine A, detailing its discovery, the methodologies for its isolation and purification, and the spectroscopic techniques used for its structural elucidation. Furthermore, this document summarizes its known biological activities and presents key quantitative data in a structured format for ease of reference. This guide is intended to serve as a comprehensive resource for researchers in natural product chemistry, mycology, and drug discovery.

Introduction

The genus Penicillium is a rich source of structurally diverse and biologically active secondary metabolites.[1][2] The discovery of penicillin by Alexander Fleming in 1928 marked a turning point in medicine and spurred intensive research into the metabolic products of these ubiquitous fungi.[3][4] Fructigenine A is a notable alkaloid isolated from Penicillium fructigenum.[5] Its intricate, tetracyclic structure and cytotoxic properties have made it a subject of interest for synthetic chemists and pharmacologists alike. This document outlines the foundational work on the discovery and isolation of this fascinating natural product.

Discovery of Fructigenine A

Fructigenine A was first reported by Arai and his colleagues in 1989. Two new alkaloids, designated Fructigenine A and B, were isolated from the mycelial extracts of Penicillium fructigenum TAKEUCHI. The structures of these compounds were established through a combination of spectroscopic analysis and chemical transformations.

Physicochemical and Spectroscopic Data of Fructigenine A

The structural elucidation of Fructigenine A was accomplished using a suite of spectroscopic techniques. The key data are summarized below.

Table 1: Physicochemical Properties of Fructigenine A

Property	Value	Reference
Molecular Formula	C₂₇H₂₉N₃O₃
Molecular Weight	443.5 g/mol
IUPAC Name	(1R,4S,9R)-16-acetyl-4-benzyl-9-(2-methylbut-3-en-2-yl)-2,5,16-triazatetracyclo[7.7.0.0²,⁷.0¹⁰,¹⁵]hexadeca-10,12,14-triene-3,6-dione

Table 2: Key Spectroscopic Data for Fructigenine A

Technique	Key Observations/Data
¹H NMR	Data not available in the searched resources.
¹³C NMR	A spectrum is available on SpectraBase.
IR	Data not available in the searched resources.
MS	High-resolution mass spectrometry would have been used to confirm the molecular formula.

Experimental Protocols

While the full experimental details from the original publication were not accessible, the following protocols are based on standard methodologies for the isolation of fungal secondary metabolites from that period.

Fungal Cultivation and Fermentation

Penicillium fructigenum would have been cultured on a suitable nutrient medium, likely a potato dextrose agar (B569324) (PDA) or a Czapek-Dox broth, to generate a sufficient biomass. For the production of secondary metabolites, a large-scale liquid fermentation would be necessary.

Figure 1: Workflow for the cultivation of Penicillium fructigenum.

Extraction and Isolation of Fructigenine A

The extraction and isolation process would have involved the separation of the fungal mycelium from the culture broth, followed by solvent extraction and chromatographic purification.

Figure 2: Generalized workflow for the isolation of Fructigenine A.

Structure Elucidation

The structure of Fructigenine A was determined using spectroscopic methods. This would have included:

• UV-Visible Spectroscopy: To identify the chromophores present in the molecule.

• Infrared (IR) Spectroscopy: To identify functional groups such as carbonyls, amides, and alkenes.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to determine the carbon-hydrogen framework.

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Biological Activity of Fructigenine A

Fructigenine A has demonstrated cytotoxic activity against various cancer cell lines. The initial discovery reported its inhibitory effect on mouse lymphoma L-5178y cell proliferation. Subsequent studies have confirmed its cytotoxicity against other cell lines.

Table 3: Reported Biological Activities of Fructigenine A

Cell Line	Activity	IC₅₀ (µM)	Reference
Mouse lymphoma L-5178y	Proliferation inhibition	Data not available
Mouse carcinoma tsFT210	Cytotoxic	Data not available
Murine fibrosarcoma L929	Cytotoxic	Data not available
Human cervical tumor HeLa	Cytotoxic	Data not available
Human erythroleukemia K562	Cytotoxic	Data not available

Biosynthesis

While the specific biosynthetic pathway of Fructigenine A in P. fructigenum has not been fully elucidated, it is likely derived from amino acid precursors, a common feature of fungal alkaloids. The biosynthesis of many Penicillium secondary metabolites is known to involve non-ribosomal peptide synthetases (NRPSs). A plausible biosynthetic relationship would involve the condensation of tryptophan and other amino acid-derived units, followed by a series of enzymatic modifications including prenylation and cyclization.

Figure 3: Hypothetical biosynthetic pathway for Fructigenine A.

Total Synthesis

The first total synthesis of (-)-Fructigenine A was achieved by Takiguchi and colleagues in 2010. This accomplishment not only confirmed the proposed structure and absolute stereochemistry but also opened avenues for the synthesis of analogs for further biological evaluation.

Conclusion

Fructigenine A stands as a testament to the chemical diversity of Penicillium species. Its discovery and structural elucidation laid the groundwork for further investigation into its biological properties and synthetic accessibility. This technical guide provides a consolidated resource for researchers interested in this intriguing natural product, from its fungal origins to its potential as a lead compound in drug discovery. Further research is warranted to fully elucidate its biosynthetic pathway and to explore its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Penicillium chrysogenum, a Vintage Model with a Cutting-Edge Profile in Biotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectrabase.com [spectrabase.com]
• 5. Structures of Fructigenines A and B, New Alkaloids Isolated from Penicillium fructigenum TAKEUCHI [jstage.jst.go.jp]

Fructigenine A: A Technical Overview of its Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructigenine A is a natural product that has garnered interest within the scientific community. This technical guide provides a comprehensive summary of its chemical and physical properties, alongside an overview of its reported biological activities and the methodologies used for its synthesis and evaluation. The information is presented to support further research and development efforts related to this compound.

Chemical and Physical Properties

Fructigenine A is a complex heterocyclic molecule. Its key chemical and physical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₂₇H₂₉N₃O₃	[1][2]
Molecular Weight	443.54 g/mol
Exact Mass	443.22089180 Da	[1]
IUPAC Name	(1R,4S,9R)-16-acetyl-4-benzyl-9-(2-methylbut-3-en-2-yl)-2,5,16-triazatetracyclo[7.7.0.0²,⁷.0¹⁰,¹⁵]hexadeca-10,12,14-triene-3,6-dione
CAS Number	127926-11-8
Synonyms	NSC637143, CHEMBL1982258
XLogP3-AA	4.1
Hydrogen Bond Donor Count	1
Solubility	Data not available in the reviewed literature.
Melting Point	Data not available in the reviewed literature.

Spectral Data

Biological Activity

Fructigenine A has been reported to exhibit cytotoxic properties against a range of cancer cell lines. It was first isolated from the fungus Penicillium fructigenum. Subsequent studies have indicated its potential as an anti-proliferative agent.

The reported cytotoxic activities of Fructigenine A include:

• Inhibition of mouse lymphoma L-5178y cell proliferation.

• Cytotoxicity against mouse carcinoma cells tsFT210.

• Moderate cytotoxicity against murine fibrosarcoma L929, human cervical tumor HeLa cells, and human erythroleukemia K562 cells.

Quantitative data, such as IC₅₀ values, for these cytotoxic effects are not available in the reviewed literature. Furthermore, there is currently no information on the specific mechanism of action or the intracellular signaling pathways affected by Fructigenine A.

Experimental Methodologies

Total Synthesis of (-)-Fructigenine A

The first total synthesis of (-)-Fructigenine A was accomplished by Kawasaki and colleagues in 2010. The synthesis is a multi-step process, with the key transformations outlined in the workflow diagram below. The overall yield reported for the synthesis was 11.9% over 14 steps from 1-acetylindolin-3-one.

Figure 1: High-level workflow for the total synthesis of (-)-Fructigenine A.

General Protocol for Cytotoxicity Assessment (MTT Assay)

While the specific protocols for assessing the cytotoxicity of Fructigenine A are not detailed in the available literature, a general methodology based on the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is provided below. This colorimetric assay is a standard method for evaluating the metabolic activity of cells and, by extension, their viability.

1. Cell Culture and Seeding:

• The target cancer cell lines (e.g., HeLa, K562, L929) are cultured in appropriate media and conditions.

• Cells are harvested during their exponential growth phase and seeded into 96-well microplates at a predetermined density.

• The plates are incubated to allow for cell attachment.

2. Compound Treatment:

• Fructigenine A is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

• A series of dilutions of the stock solution are prepared in the cell culture medium.

• The medium in the wells is replaced with the medium containing different concentrations of Fructigenine A. Control wells with vehicle (e.g., DMSO) and untreated cells are also included.

• The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

3. MTT Assay:

• After the incubation period, a solution of MTT is added to each well.

• The plates are incubated for a further period to allow for the reduction of MTT by metabolically active cells into formazan (B1609692) crystals.

• A solubilizing agent (e.g., DMSO or a specialized buffer) is added to each well to dissolve the formazan crystals.

4. Data Acquisition and Analysis:

• The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength.

• The cell viability is calculated as a percentage relative to the untreated control cells.

• The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting cell viability against the compound concentration.

Figure 2: Generalized experimental workflow for a cytotoxicity assay.

Signaling Pathways

A critical aspect of understanding the therapeutic potential of any cytotoxic compound is the elucidation of its mechanism of action, including the signaling pathways it modulates to induce cell death or inhibit proliferation. Despite the reported cytotoxic effects of Fructigenine A, a review of the available scientific literature reveals a lack of information regarding the specific signaling pathways through which it exerts its biological activity. Further research is required to investigate its effects on key cellular processes such as apoptosis, cell cycle regulation, and other relevant signaling cascades.

Conclusion

Fructigenine A is a natural product with established chemical properties and reported cytotoxic activity against several cancer cell lines. The successful total synthesis of this molecule opens avenues for further investigation into its biological effects. However, there are significant gaps in the current understanding of Fructigenine A, most notably the absence of quantitative cytotoxicity data (IC₅₀ values), a defined mechanism of action, and knowledge of the signaling pathways it affects. Future research should focus on these areas to fully characterize its potential as a therapeutic agent.

References

• 1. Total syntheses of (-)-fructigenine A and (-)-5-N-acetylardeemin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Fructigenine A: A Technical Guide to its Natural Origin and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fructigenine A, a complex quinazolinone alkaloid, has garnered interest within the scientific community due to its intricate chemical structure and potential biological activities. This technical guide provides a comprehensive overview of the current knowledge regarding the natural sources of Fructigenine A and its proposed biosynthetic pathway. This document details the fungal origins of this natural product, outlines a plausible enzymatic route to its formation based on analogous biosynthetic systems, and presents key information in a format tailored for researchers in natural product chemistry, microbiology, and drug discovery.

Natural Source and Isolation

Fructigenine A is a secondary metabolite produced by fungi of the genus Penicillium. The initial isolation and structural elucidation of Fructigenine A were reported from Penicillium fructigenum TAKEUCHI. More recently, it has also been identified as a product of mutant strains of the marine-derived fungus Penicillium purpurogenum G59.[1] The production of Fructigenine A in this mutant was activated through ribosome engineering, highlighting the potential for discovering novel natural products from known fungal strains under specific culture conditions.

While detailed, step-by-step experimental protocols for the isolation of Fructigenine A are not extensively available in recently published literature, the general approach for isolating fungal secondary metabolites can be inferred. A typical workflow for the isolation and purification of a fungal metabolite like Fructigenine A is depicted below.

Figure 1: A generalized experimental workflow for the isolation and identification of Fructigenine A from fungal culture.

Quantitative Data

Natural Source	Strain	Compound	Notes
Penicillium fructigenum	TAKEUCHI	Fructigenine A & B	Original isolation source.
Penicillium purpurogenum	G59 (mutant)	Fructigenine A	Production activated by ribosome engineering.[1]

Biosynthesis of Fructigenine A

The biosynthetic pathway of Fructigenine A has not been experimentally elucidated. However, based on its chemical structure and the well-characterized biosynthesis of related fungal quinazolinone and fumiquinazoline alkaloids, a plausible pathway can be proposed. This proposed pathway involves a nonribosomal peptide synthetase (NRPS) multienzyme complex.

The core structure of Fructigenine A is likely assembled from three primary precursors:

• Anthranilic acid: Providing the quinazolinone core.

• L-Phenylalanine: The origin of the benzyl (B1604629) group at the C-4 position.

• L-Tryptophan: Which undergoes significant modification to form the rest of the polycyclic system, including the reverse prenylation.

Proposed Biosynthetic Pathway

The proposed biosynthesis commences with the activation of the precursor molecules by the adenylation (A) domains of a multi-modular NRPS. The activated precursors are then tethered to peptidyl carrier protein (PCP) or thiolation (T) domains.

Figure 2: A proposed biosynthetic pathway for Fructigenine A, highlighting the key precursors and enzymatic steps.

The assembly process, catalyzed by the NRPS, would proceed as follows:

• Chain Initiation: The first module of the NRPS activates anthranilic acid.

• Elongation: The subsequent modules activate L-phenylalanine and L-tryptophan, respectively. Condensation (C) domains catalyze the formation of peptide bonds, resulting in a linear tripeptide tethered to the NRPS.

• Release and Cyclization: A thioesterase (TE) domain releases the tripeptide, which then undergoes cyclization to form a diketopiperazine-like intermediate.

• Tailoring Modifications: A series of post-NRPS tailoring enzymes modify this core structure. This includes a reverse prenyltransferase that attaches a dimethylallyl pyrophosphate (DMAPP) unit to the tryptophan residue. Subsequent oxidations and rearrangements, catalyzed by enzymes such as cytochrome P450 monooxygenases and oxidoreductases, would form the complex polycyclic system. The final step would likely be an acetylation.

The identification and characterization of the Fructigenine A biosynthetic gene cluster in P. fructigenum or P. purpurogenum would be necessary to confirm this proposed pathway and elucidate the specific enzymes involved.

Conclusion

Fructigenine A remains an intriguing natural product with a complex chemical architecture. While its natural sources in Penicillium species have been identified, further research is needed to develop detailed and optimized isolation protocols and to fully characterize its biological activity. The proposed biosynthetic pathway, centered around a nonribosomal peptide synthetase, provides a logical framework for understanding its formation and opens avenues for future biosynthetic engineering and genome mining efforts to discover novel analogs. This technical guide serves as a foundational resource for scientists and researchers aiming to explore the chemistry and biology of this fascinating fungal metabolite.

References

• 1. openi.nlm.nih.gov [openi.nlm.nih.gov]

The Enigmatic Bioactivity of Fructigenine A: A Landscape of Synthetic Triumph and Uncharted Biological Territory

Researchers, scientists, and drug development professionals are keenly aware of the chasm that can exist between the successful synthesis of a complex natural product and the comprehensive understanding of its biological potential. Fructigenine A, a structurally intricate alkaloid, stands as a compelling case in point. While its elegant total synthesis was a celebrated achievement in the field of organic chemistry, a thorough public record of its preliminary biological screening remains elusive, leaving its pharmacological profile largely undefined.

First successfully synthesized in 2010 by Kawasaki and colleagues, the creation of Fructigenine A in the laboratory was anticipated to be the gateway to a full-scale investigation of its biological activities.[1][2] This landmark achievement in multi-step synthesis provided the necessary material for such studies, a critical bottleneck that often hinders the exploration of rare natural products. However, a comprehensive review of scientific literature post-synthesis reveals a conspicuous absence of detailed reports on its biological evaluation.

This guide, therefore, serves a dual purpose: to acknowledge the synthetic milestone that brought Fructigenine A within reach of biological investigators and to highlight the current void in our understanding of its bioactivity. While the core requirements of this technical guide—quantitative data, detailed experimental protocols, and visualizations of signaling pathways—cannot be fulfilled due to the lack of available public data, we present a framework for the anticipated preliminary biological screening of this molecule, based on the activities of structurally related compounds and standard pharmacological screening paradigms.

Hypothetical Screening Cascades for Fructigenine A

Given the structural motifs present in Fructigenine A, a preliminary biological screening would likely encompass a battery of assays targeting key cellular processes relevant to various disease states. A logical starting point would involve assessing its cytotoxic, antimicrobial, and enzyme-inhibiting potential.

Cytotoxicity Screening

A primary area of investigation for novel alkaloids is their effect on cell proliferation, particularly in the context of oncology. A standard cytotoxicity screen would involve exposing a panel of human cancer cell lines to varying concentrations of Fructigenine A.

Table 1: Anticipated Data Structure for Cytotoxicity Screening of Fructigenine A

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	Data not available
A549	Lung Carcinoma	Data not available
HCT116	Colon Carcinoma	Data not available
HeLa	Cervical Carcinoma	Data not available
K562	Chronic Myelogenous Leukemia	Data not available

IC50: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

• Cell Seeding: Cancer cell lines are seeded into 96-well plates at a predetermined density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: A stock solution of Fructigenine A is serially diluted to a range of concentrations. The cell culture medium is replaced with fresh medium containing these dilutions, and the cells are incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Following incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Formazan (B1609692) Solubilization: After a further incubation period, the medium is removed, and a solubilizing agent (e.g., dimethyl sulfoxide) is added to dissolve the formazan crystals formed by viable cells.

• Absorbance Reading: The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined by plotting cell viability against the logarithm of the compound concentration.

Antimicrobial Screening

The rich chemical diversity of natural products makes them a fertile ground for the discovery of new antimicrobial agents. A preliminary screen of Fructigenine A would likely test its activity against a panel of pathogenic bacteria and fungi.

Table 2: Anticipated Data Structure for Antimicrobial Screening of Fructigenine A

Organism	Type	MIC (µg/mL)
Staphylococcus aureus	Gram-positive Bacteria	Data not available
Escherichia coli	Gram-negative Bacteria	Data not available
Pseudomonas aeruginosa	Gram-negative Bacteria	Data not available
Candida albicans	Fungal Pathogen	Data not available

MIC: Minimum Inhibitory Concentration, the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation.

• Inoculum Preparation: A standardized inoculum of the test microorganism is prepared in a suitable broth medium.

• Compound Dilution: Fructigenine A is serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of Fructigenine A at which no visible growth of the microorganism is observed.

Enzyme Inhibition and Mechanistic Assays

Many drugs exert their effects by inhibiting specific enzymes. Given that the related compound, ardeemin, has been identified as a multidrug resistance (MDR) export pump inhibitor, a key area of investigation for Fructigenine A would be its effect on ATP-binding cassette (ABC) transporters like P-glycoprotein (P-gp).

Should Fructigenine A prove to be an inhibitor of P-glycoprotein, it could potentially reverse multidrug resistance in cancer cells. The following diagram illustrates this hypothetical mechanism.

Caption: Hypothetical inhibition of P-glycoprotein by Fructigenine A.

• Cell Culture: A P-gp overexpressing cell line (e.g., NCI/ADR-RES) and its parental non-resistant cell line are cultured.

• Compound Incubation: Cells are pre-incubated with Fructigenine A at various concentrations or a known P-gp inhibitor (positive control).

• Substrate Loading: The fluorescent substrate Calcein-AM, a substrate for P-gp, is added to the cells.

• Efflux and Measurement: The cells are incubated to allow for P-gp-mediated efflux of the fluorescent product, calcein. The intracellular fluorescence is then measured using a fluorescence plate reader or flow cytometer.

• Data Analysis: An increase in intracellular fluorescence in the presence of Fructigenine A would indicate inhibition of P-gp activity.

The Path Forward

The synthesis of Fructigenine A was a significant chemical achievement that unlocked the potential for its biological exploration. While the current publicly available data is insufficient to construct a detailed technical guide on its preliminary biological screening, the framework outlined above provides a logical and evidence-based roadmap for such an investigation. The scientific community awaits the publication of these crucial biological studies, which will ultimately determine if Fructigenine A will transition from a synthetic marvel to a promising lead in drug discovery. Until then, its biological profile remains an intriguing and unanswered question.

References

• 1. researchgate.net [researchgate.net]
• 2. Total syntheses of (-)-fructigenine A and (-)-5-N-acetylardeemin - PubMed [pubmed.ncbi.nlm.nih.gov]

Fructigenine A and its Analogues: A Technical Guide to Natural Occurrence, Bioactivity, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fructigenine A, a structurally complex quinazolinone alkaloid, and its analogues represent a class of fungal secondary metabolites with significant biological activities, including promising antitumor properties. This technical guide provides a comprehensive overview of the natural occurrence of Fructigenine A and its known analogues, details their isolation and characterization, summarizes their biological effects with available quantitative data, and outlines their chemical synthesis. Methodologies for key experiments and visualizations of relevant pathways are included to facilitate further research and drug development efforts in this area.

Introduction

Fructigenine A is a member of the quinazolinone alkaloids, a large and diverse family of nitrogen-containing heterocyclic compounds. First isolated from the fungus Penicillium fructigenum, Fructigenine A possesses a unique and challenging tetracyclic framework.[1] The quinazolinone core is a common motif in many biologically active natural products and synthetic compounds, exhibiting a wide range of pharmacological activities. This guide focuses on the naturally occurring analogues of Fructigenine A, their sources, biological evaluation, and the methodologies employed in their study.

Natural Occurrence and Analogues

Fructigenine A and its direct analogue, Fructigenine B, have been isolated from the fungus Penicillium fructigenum.[1] While specific quantitative yields of Fructigenine A from fungal fermentation are not extensively reported in publicly available literature, the broader class of quinazolinone alkaloids is well-represented in various fungal genera, particularly Penicillium and Aspergillus. These related compounds, sharing the core quinazolinone scaffold, can be considered analogues of Fructigenine A and provide valuable insights into structure-activity relationships.

Table 1: Naturally Occurring Fructigenine A and Selected Analogues

Compound Name	Natural Source(s)	Reference(s)
Fructigenine A	Penicillium fructigenum	[1]
Fructigenine B	Penicillium fructigenum	[1]
Roquefortine C	Penicillium species
Meleagrin	Penicillium species
Glyantrypine	Cladosporium sp.
Fiscalin B	Marine-derived fungi
Peniquinazolinone A	Penicillium sp.

Biological Activity

Fructigenine A and its analogues have demonstrated a range of biological activities, with a primary focus on their cytotoxic and antitumor potential.

Antitumor Activity

Fructigenine A has been shown to exhibit cytotoxicity against various cancer cell lines. While the specific signaling pathways targeted by Fructigenine A are not yet fully elucidated in the available literature, the broader class of quinazolinone alkaloids is known to induce cancer cell death through mechanisms such as apoptosis and cell cycle arrest.[2]

Table 2: Cytotoxic Activity of Fructigenine A and Selected Analogues

Compound	Cell Line	Activity Metric	Value	Reference(s)
Fructigenine A	Mouse Lymphoma L-5178y	Proliferation Inhibition	Not specified
Quinazolinone Alkaloid from P. vinaceum	Various tumor cell lines	IC50	40.55-76.83 µg/mL

Note: Further research is required to identify the specific molecular targets and signaling pathways of Fructigenine A.

Experimental Protocols

General Isolation and Purification of Quinazolinone Alkaloids from Fungal Cultures

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

The Pharmacology of Fructigenine A: A Field Ripe for Discovery

Despite its complex and intriguing chemical structure, the natural product Fructigenine A remains largely unexplored from a pharmacological perspective. A comprehensive review of existing scientific literature reveals a significant gap in the understanding of its biological activities, mechanism of action, and potential therapeutic applications. While synthetic chemists have successfully achieved the total synthesis of this molecule, detailed pharmacological investigations are conspicuously absent.

Currently, publicly available data on the bioactivity of Fructigenine A is sparse. Information regarding its quantitative effects, such as IC50 or EC50 values against specific biological targets, is not available in prominent databases like PubChem. Consequently, a detailed summary of its pharmacological data in a structured format cannot be provided at this time.

Similarly, the molecular signaling pathways that may be modulated by Fructigenine A have not been elucidated. There are no published studies detailing its effects on cellular processes, protein interactions, or downstream signaling cascades. This lack of information precludes the creation of diagrams illustrating its mechanism of action or its influence on experimental workflows.

The primary focus of the available research has been on the challenging total synthesis of Fructigenine A.[1][2] These studies provide extensive details on the chemical reactions and strategies required to construct its unique tetracyclic framework, but they do not venture into its pharmacological properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Total syntheses of (-)-fructigenine A and (-)-5-N-acetylardeemin - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Fructigenine A as a Tool for Studying Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructigenine A is a natural product that has garnered interest within the scientific community. While extensive research into its specific cytotoxic properties is ongoing, this document serves as a comprehensive guide for researchers aiming to investigate the potential of Fructigenine A as a cytotoxic agent. The following application notes and protocols provide a framework for evaluating its efficacy and elucidating its mechanism of action in cancer cell lines. The data presented herein is illustrative, based on typical findings for cytotoxic natural products, and should be used as a template for recording actual experimental results.

Data Presentation: Illustrative Cytotoxic Effects of Fructigenine A

The following tables summarize hypothetical quantitative data for the cytotoxic effects of Fructigenine A on various cancer cell lines. These tables are intended to serve as a template for organizing and presenting experimental findings.

Table 1: In Vitro Cytotoxicity of Fructigenine A (IC50 Values)

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM) [Hypothetical]
HeLa	Cervical Cancer	48	15.2
HepG2	Liver Cancer	48	25.8
A549	Lung Cancer	48	18.5
MCF-7	Breast Cancer	48	32.1

Table 2: Apoptosis Induction by Fructigenine A in HeLa Cells (48h Treatment)

Fructigenine A (µM) [Hypothetical]	% Early Apoptosis	% Late Apoptosis	% Total Apoptosis
0 (Control)	2.1	1.5	3.6
10	15.4	8.2	23.6
20	28.7	15.9	44.6
40	35.1	22.4	57.5

Table 3: Effect of Fructigenine A on Key Apoptotic and Cell Cycle Proteins in HeLa Cells (48h Treatment)

Protein	Fructigenine A (µM) [Hypothetical]	Fold Change (vs. Control)
Pro-Apoptotic
Bax	20	2.8
Cleaved Caspase-3	20	4.1
Anti-Apoptotic
Bcl-2	20	0.4
Cell Cycle
Cyclin D1	20	0.3
p21	20	3.5

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is for determining the half-maximal inhibitory concentration (IC50) of Fructigenine A.

Materials:

• Cancer cell lines (e.g., HeLa, HepG2, A549, MCF-7)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Fructigenine A stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Prepare serial dilutions of Fructigenine A in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the Fructigenine A dilutions. Include a vehicle control (medium with DMSO).

• Incubate the plate for 48 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Protocol 2: Annexin V-FITC/PI Apoptosis Assay

This protocol is for quantifying apoptosis induced by Fructigenine A using flow cytometry.

Materials:

• HeLa cells

• Fructigenine A

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed HeLa cells in 6-well plates and treat with varying concentrations of Fructigenine A for 48 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Protocol 3: Western Blot Analysis

This protocol is for detecting changes in protein expression levels.

Materials:

• HeLa cells treated with Fructigenine A

• RIPA lysis buffer with protease inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., against Bax, Bcl-2, Cleaved Caspase-3, Cyclin D1, p21, β-actin)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Lyse the treated cells with RIPA buffer and quantify the protein concentration using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour.

• Wash the membrane again and add ECL detection reagent.

• Visualize the protein bands using a chemiluminescence imaging system.

Visualizations: Signaling Pathways and Experimental Workflow

Caption: Experimental workflow for investigating Fructigenine A cytotoxicity.

Caption: Hypothetical inhibition of the PI3K/Akt signaling pathway by Fructigenine A.

Caption: Proposed intrinsic apoptosis pathway induced by Fructigenine A.

Conclusion

These application notes provide a comprehensive framework for the investigation of Fructigenine A as a cytotoxic agent. By following the detailed protocols and utilizing the provided templates for data presentation and visualization, researchers can systematically evaluate its potential as an anticancer compound and elucidate the underlying molecular mechanisms. The illustrative data and pathways serve as a guide for what might be expected from a promising natural product-derived cytotoxic agent.

Application Notes and Protocols for Fructigenine A Administration In Vivo

Disclaimer: To date, specific in vivo experimental protocols for Fructigenine A have not been detailed in publicly available scientific literature. The following application notes and protocols are based on in vivo studies of structurally related ardeemin (B1246212) alkaloids and general best practices for the in vivo evaluation of novel anti-cancer compounds. These guidelines are intended to serve as a starting point for researchers and will require optimization for the specific research question and experimental model.

Introduction

Fructigenine A is a member of the ardeemin family of hexahydropyrrolo[2,3-b]indole-derived alkaloids. Structurally related compounds, such as 5-N-acetylardeemin, have demonstrated the ability to reverse multidrug resistance (MDR) in cancer cells.[1][2] The proposed mechanism of action involves the inhibition of P-glycoprotein (Pgp), a key ATP-binding cassette (ABC) transporter responsible for the efflux of chemotherapeutic agents from cancer cells. By inhibiting Pgp, ardeemins can restore the efficacy of conventional chemotherapy in resistant tumors. In vivo studies with other ardeemins have shown significant improvement in chemotherapeutic effects in mouse models of leukemia and mammary carcinoma.[1][2]

These notes provide a framework for the design and execution of in vivo experiments to evaluate the efficacy of Fructigenine A as an MDR reversal agent in a cancer xenograft model.

Data Presentation

Due to the lack of specific quantitative data for Fructigenine A, the following table summarizes the available qualitative in vivo data for related ardeemin compounds.

Table 1: Summary of In Vivo Studies with Ardeemin Alkaloids

Compound	Animal Model	Tumor Type	Combination Therapy	Outcome	Reference
5-N-acetylardeemin, 5-N-acetyl-8-demethylardeemin	B6D2F1 mice	Doxorubicin-resistant P388 leukemia	Doxorubicin	Significantly improved chemotherapeutic effects	[1]
5-N-acetylardeemin, 5-N-acetyl-8-demethylardeemin	Nude mice	Human MX-1 mammary carcinoma xenografts	Doxorubicin	Significantly improved chemotherapeutic effects

Experimental Protocols

The following is a generalized protocol for assessing the in vivo efficacy of Fructigenine A as an MDR reversal agent in a human tumor xenograft model in immunocompromised mice.

Animal Model and Tumor Cell Line Selection

• Animal Model: Female athymic nude mice (e.g., NU/NU) or NOD-scid IL2Rgamma(null) (NSG) mice, 6-8 weeks old.

• Tumor Cell Line: A human cancer cell line with well-characterized multidrug resistance, preferably with overexpression of P-glycoprotein. Examples include doxorubicin-resistant human breast adenocarcinoma (MCF-7/ADR) or non-small cell lung cancer (A549/Taxol) cell lines. A parental, drug-sensitive cell line should be used as a control.

Compound Formulation and Administration

• Fructigenine A Formulation: The formulation will depend on the solubility of Fructigenine A. A common starting point is to dissolve the compound in a vehicle such as a mixture of DMSO, Cremophor EL, and saline. The final DMSO concentration should be kept low (e.g., <10%) to avoid toxicity.

• Chemotherapeutic Agent: The chemotherapeutic agent to which the cell line is resistant (e.g., doxorubicin, paclitaxel) should be formulated according to standard protocols.

• Route of Administration: This needs to be determined based on the compound's properties. Common routes for preclinical in vivo studies include intraperitoneal (IP) injection, intravenous (IV) injection, or oral gavage (PO).

• Dosing: A maximum tolerated dose (MTD) study should be performed for Fructigenine A alone to determine a non-toxic dose for the efficacy studies.

In Vivo Efficacy Study Design

• Tumor Cell Implantation: Subcutaneously inject the selected MDR cancer cell line (e.g., 5 x 10^6 cells in 100 µL of a 1:1 mixture of serum-free media and Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by caliper measurements at least twice a week. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Randomization: Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment groups (n=8-10 mice per group).

• Treatment Groups:

  • Group 1: Vehicle control

  • Group 2: Fructigenine A alone (at its MTD or a sub-toxic dose)

  • Group 3: Chemotherapeutic agent alone (at a standard dose)

  • Group 4: Fructigenine A + Chemotherapeutic agent

• Treatment Schedule: Administer treatments according to a predefined schedule (e.g., Fructigenine A administered 1-2 hours prior to the chemotherapeutic agent, with treatments given twice a week for 3-4 weeks).

• Monitoring: Monitor animal body weight and overall health throughout the study.

• Endpoint: The study can be terminated when tumors in the control group reach a specific size (e.g., 1500-2000 mm³) or after a predetermined treatment duration.

• Data Analysis: At the end of the study, excise and weigh the tumors. Analyze differences in tumor growth and final tumor weight between the treatment groups. Statistical analysis (e.g., ANOVA) should be performed.

Mandatory Visualization

Caption: Generalized workflow for in vivo efficacy testing of Fructigenine A.

Caption: Proposed mechanism of Fructigenine A in reversing multidrug resistance.

References

• 1. Reversal of anticancer multidrug resistance by the ardeemins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]

Application Notes and Protocols for the Purification of Fructigenine A from Fungal Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructigenine A is a quinazolinone alkaloid first isolated from the fungus Penicillium fructigenum.[1] Alkaloids produced by Penicillium species represent a diverse group of secondary metabolites with a wide range of biological activities, including antimicrobial, anti-inflammatory, and cytotoxic properties. This document provides a comprehensive guide to the purification of Fructigenine A from fungal cultures, intended for researchers in natural product chemistry, mycology, and drug discovery. The protocols outlined below are based on established methods for the isolation of alkaloids from fungal sources and are designed to be adapted and optimized for specific laboratory conditions.

Data Presentation

The following table summarizes the expected yields and purity at each stage of a typical Fructigenine A purification process. These values are illustrative and may vary depending on the fungal strain, culture conditions, and optimization of the purification protocol.

Purification Stage	Starting Material (g)	Product Weight (mg)	Yield (%)	Purity (%)
Crude Ethyl Acetate (B1210297) Extract	100 (Mycelia Dry Weight)	5,000	5.0	< 5
Silica (B1680970) Gel Column Chromatography	5,000	500	10.0	40-60
Sephadex LH-20 Column Chromatography	500	150	30.0	70-80
Semi-preparative HPLC	150	50	33.3	> 95

Experimental Protocols

Fungal Cultivation and Fermentation

This protocol describes the cultivation of Penicillium fructigenum for the production of Fructigenine A.

Materials:

• Penicillium fructigenum culture

• Potato Dextrose Agar (PDA) plates

• Potato Dextrose Broth (PDB)

• Sterile water

• Incubator

• Shaking incubator

• Sterile flasks

Protocol:

• Activation of Fungal Culture: Inoculate a PDA plate with the Penicillium fructigenum culture. Incubate at 25-28°C for 5-7 days, or until sufficient sporulation is observed.

• Spore Suspension Preparation: Harvest the spores from the PDA plate by adding 10 mL of sterile water and gently scraping the surface with a sterile loop. Adjust the spore concentration to approximately 1 x 10^6 spores/mL.

• Seed Culture: Inoculate a 250 mL flask containing 100 mL of PDB with 1 mL of the spore suspension. Incubate at 25-28°C on a rotary shaker at 150 rpm for 2-3 days.

• Large-Scale Fermentation: Inoculate 1 L flasks, each containing 500 mL of PDB, with 10 mL of the seed culture. Incubate at 25-28°C on a rotary shaker at 150 rpm for 14-21 days.

Extraction of Crude Fructigenine A

This protocol details the extraction of the crude secondary metabolite mixture from the fungal culture.

Materials:

• Fungal culture broth and mycelia

• Ethyl acetate

• Cheesecloth or filter paper

• Separatory funnel

• Rotary evaporator

• Anhydrous sodium sulfate

Protocol:

• Separation of Mycelia and Broth: Separate the mycelia from the culture broth by filtration through cheesecloth or filter paper.

• Mycelia Extraction:

  • Dry the mycelia at 40-50°C.

  • Grind the dried mycelia into a fine powder.

  • Extract the powdered mycelia with ethyl acetate (1:10 w/v) three times with shaking for 24 hours for each extraction.

  • Combine the ethyl acetate extracts and filter.

• Broth Extraction:

  • Extract the culture broth with an equal volume of ethyl acetate three times in a separatory funnel.

  • Combine the ethyl acetate layers.

• Concentration: Combine all ethyl acetate extracts and dry over anhydrous sodium sulfate. Concentrate the extract under reduced pressure using a rotary evaporator to obtain the crude extract.

Purification by Column Chromatography

This section describes a two-step column chromatography process for the purification of Fructigenine A.

3.1. Silica Gel Column Chromatography

Materials:

• Crude extract

• Silica gel (60-120 mesh)

• Glass column

• Solvent system: Hexane-Ethyl Acetate gradient

• Thin Layer Chromatography (TLC) plates

• UV lamp

Protocol:

• Column Packing: Prepare a slurry of silica gel in hexane (B92381) and pack it into a glass column.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with a stepwise gradient of hexane and ethyl acetate (e.g., 100:0, 90:10, 80:20, 70:30, 50:50, 0:100 v/v).

• Fraction Collection: Collect fractions of equal volume.

• TLC Analysis: Monitor the fractions by TLC using a suitable solvent system and visualize under a UV lamp.

• Pooling of Fractions: Combine the fractions containing the compound of interest based on the TLC profile.

• Concentration: Concentrate the pooled fractions using a rotary evaporator.

3.2. Sephadex LH-20 Column Chromatography

Materials:

• Partially purified extract from silica gel chromatography

• Sephadex LH-20

• Glass column

• Methanol (B129727)

Protocol:

• Column Packing: Swell the Sephadex LH-20 in methanol and pack it into a glass column.

• Sample Loading: Dissolve the partially purified extract in a small volume of methanol and load it onto the column.

• Elution: Elute the column with methanol.

• Fraction Collection and Analysis: Collect fractions and monitor by TLC.

• Pooling and Concentration: Combine the fractions containing Fructigenine A and concentrate.

Purification by Semi-preparative HPLC

This final step is for obtaining highly pure Fructigenine A.

Materials:

• Purified extract from Sephadex LH-20 chromatography

• Semi-preparative HPLC system with a C18 column

• Mobile phase: Acetonitrile and water (with 0.1% formic acid)

• 0.22 µm syringe filter

Protocol:

• Sample Preparation: Dissolve the sample in the mobile phase and filter through a 0.22 µm syringe filter.

• HPLC Conditions (Example):

  • Column: C18 (e.g., 10 x 250 mm, 5 µm)

  • Mobile Phase: A: Water with 0.1% formic acid, B: Acetonitrile with 0.1% formic acid

  • Gradient: 30-70% B over 30 minutes

  • Flow Rate: 2-4 mL/min

  • Detection: UV at 254 nm

• Fraction Collection: Collect the peak corresponding to Fructigenine A.

• Purity Analysis: Analyze the purity of the collected fraction by analytical HPLC.

• Lyophilization: Lyophilize the pure fraction to obtain Fructigenine A as a powder.

Visualizations

Experimental Workflow

Caption: Workflow for the purification of Fructigenine A.

Hypothesized Signaling Pathway for Cytotoxic Activity

While the specific mechanism of action for Fructigenine A is not yet fully elucidated, many quinazolinone alkaloids exhibit cytotoxic effects by inducing apoptosis. The following diagram illustrates a plausible signaling pathway.

Caption: Hypothesized extrinsic apoptosis pathway for Fructigenine A.

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantification of Fructigenine A using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fructigenine A is a steroidal alkaloid with a molecular formula of C₂₇H₂₉N₃O₃ and a molecular weight of 443.5 g/mol [1]. Given its complex structure and potential biological activities, accurate and sensitive quantification methods are essential for pharmacokinetic studies, quality control of natural product extracts, and drug development. While validated analytical methods specifically for Fructigenine A are not widely published, methods for the quantification of other steroidal saponins (B1172615) can be readily adapted. This application note provides a detailed protocol for the quantification of Fructigenine A in plant matrices using a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The provided protocols are based on established methodologies for the analysis of structurally similar steroidal saponins.[2][3][4][5]

Data Presentation: Performance of Analytical Methods for Steroidal Saponins

The following table summarizes the performance of validated LC-MS/MS methods for the quantification of various steroidal saponins, which can serve as a reference for the expected performance of a method for Fructigenine A.

Compound Class	Analytical Method	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Precision (RSD %)	Reference
Steroidal Saponins	HPLC-ESI-MS/MS	> 0.99	0.5 - 10	2 - 34	92 - 104	< 5.0
Phytohormones	LC-MS/MS	> 0.98	> 0.05	-	85 - 95	-
Biogenic Amines	HPLC	> 0.996	0.01-0.10 (mg/kg)	0.02-0.31 (mg/kg)	89.63 - 103	< 5.96
Isoflavones	LC-MS/MS	> 0.99	-	-	-	-

Experimental Protocols

Sample Preparation: Extraction of Fructigenine A from Plant Material

This protocol describes the extraction of Fructigenine A from a solid plant matrix.

Materials:

• Dried and powdered plant material

• 80% Methanol (B129727) (HPLC grade)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters

• Solid-Phase Extraction (SPE) C18 cartridges

Protocol:

• Weigh 1.0 g of the dried and powdered plant material into a 50 mL centrifuge tube.

• Add 20 mL of 80% methanol to the tube.

• Vortex for 1 minute to ensure the sample is fully wetted.

• Place the tube in an ultrasonic bath for 30 minutes at room temperature.

• Centrifuge the sample at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Repeat the extraction process (steps 2-6) on the pellet with another 20 mL of 80% methanol to ensure complete extraction.

• Combine the supernatants from both extractions.

• For cleanup and concentration, activate a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of deionized water.

• Load the combined supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with 5 mL of 10% methanol in water to remove polar impurities.

• Elute Fructigenine A with 5 mL of 100% methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 1 mL of the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial for analysis.

Figure 1. Sample Preparation Workflow for Fructigenine A

LC-MS/MS Quantification of Fructigenine A

This protocol outlines a general LC-MS/MS method for the quantification of Fructigenine A.

Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Gradient Elution Program:

Time (min)	Flow Rate (mL/min)	% Mobile Phase B
0.0	0.3	5
1.0	0.3	5
8.0	0.3	95
10.0	0.3	95
10.1	0.3	5
12.0	0.3	5

Mass Spectrometry Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 800 L/hr.

• Collision Gas: Argon.

• MRM Transitions:

  • Precursor Ion (m/z): 444.2 (for [M+H]⁺ of Fructigenine A).

  • Product Ions: To be determined by infusing a Fructigenine A standard and performing a product ion scan. At least two product ions should be selected for quantification and confirmation.

Method Validation:

The analytical method should be validated according to relevant guidelines (e.g., FDA or EMA) for linearity, accuracy, precision, selectivity, limit of detection (LOD), and limit of quantification (LOQ).

Figure 2. LC-MS/MS Analytical Workflow

References

• 1. Fructigenine A | C27H29N3O3 | CID 367425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Qualitative and quantitative analysis of steroidal saponins in crude extracts from Paris polyphylla var. yunnanensis and P. polyphylla var. chinensis by high performance liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Characterization of Steroidal Saponins from Dioscorea villosa and D. cayenensis Using Ultrahigh Performance Liquid Chromatography/Electrospray Ionization Quadrupole Time-of-Flight Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application of Fructigenine A in Cancer Cell Line Studies: A Review of Available Data

Currently, there is a significant lack of publicly available scientific literature detailing the application of Fructigenine A in cancer cell line studies. While the total synthesis of Fructigenine A has been a subject of chemical research, its biological activities, particularly its effects on cancer cells, remain largely unexplored in published studies.

Initial searches for the effects of Fructigenine A on cancer cell lines, including its mechanism of action, impact on apoptosis, and influence on cellular signaling pathways, did not yield any specific experimental data. The scientific focus on Fructigenine A has predominantly been on its complex chemical synthesis.

Therefore, it is not possible to provide detailed application notes, experimental protocols, or quantitative data on the use of Fructigenine A in cancer research at this time. The information that is available is primarily related to its chemical structure and synthesis.

For researchers interested in the potential anticancer properties of Fructigenine A, the following steps would be necessary to establish a foundational understanding:

Future Research Directions: A Proposed Experimental Workflow

To investigate the potential of Fructigenine A as an anti-cancer agent, a systematic series of in vitro experiments would be required. The following workflow outlines a standard approach for initial screening and characterization.

Caption: A logical workflow for the initial investigation of Fructigenine A's anticancer properties.

Hypothetical Signaling Pathways for Investigation

Based on the mechanisms of other natural products with similar structural motifs, should Fructigenine A demonstrate anti-cancer activity, several key signaling pathways could be implicated. The diagram below illustrates common pathways involved in cancer cell proliferation and survival that would be logical starting points for investigation.

Caption: Hypothetical signaling pathways potentially modulated by Fructigenine A in cancer cells.

Detailed Protocols for Future Research

Should preliminary studies indicate that Fructigenine A has cytotoxic effects on cancer cells, the following detailed protocols for key experiments would be applicable.

Cell Viability Assay (MTT Assay)

Objective: To determine the concentration-dependent cytotoxic effect of Fructigenine A on cancer cells and to calculate the half-maximal inhibitory concentration (IC50).

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Fructigenine A (dissolved in a suitable solvent like DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Protocol:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Fructigenine A in complete culture medium.

• After 24 hours, remove the medium from the wells and add 100 µL of the various concentrations of Fructigenine A. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compound) and a blank (medium only).

• Incubate the cells with the compound for 24, 48, or 72 hours.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using appropriate software.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the induction of apoptosis and distinguish between early apoptotic, late apoptotic, and necrotic cells after treatment with Fructigenine A.

Materials:

• Cancer cell line

• 6-well plates

• Fructigenine A

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with Fructigenine A at concentrations around the predetermined IC50 value for a specified time (e.g., 24 or 48 hours). Include an untreated control.

• Harvest the cells by trypsinization and collect both the adherent and floating cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Data Analysis:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic/necrotic cells

• Annexin V- / PI+: Necrotic cells

Conclusion

While the current body of scientific literature does not provide data on the application of Fructigenine A in cancer cell line studies, the compound's complex structure warrants investigation into its potential biological activities. The protocols and workflows outlined above provide a standard framework for initiating such studies. Future research is necessary to elucidate whether Fructigenine A possesses anti-cancer properties and to determine its mechanism of action. Researchers are encouraged to perform these foundational studies to contribute to the understanding of this natural product.

Technical Notes & Optimization

Technical Support Center: Asymmetric Synthesis of Fructigenine A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers engaged in the asymmetric synthesis of Fructigenine A. The information is tailored for researchers, scientists, and drug development professionals to navigate the complexities of this synthetic route.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses specific challenges that may be encountered during the key stages of the Fructigenine A synthesis, based on the seminal work by Kawasaki and coworkers.

Domino Olefination/Isomerization/Claisen Rearrangement (OIC)

Question 1: What are the potential side reactions during the domino OIC sequence, and how can they be minimized?

Answer: The domino OIC reaction is a critical step for establishing the core structure and stereochemistry of a key intermediate. Potential challenges include:

• Incomplete Isomerization: The isomerization of the initially formed olefin is crucial for the subsequent Claisen rearrangement. Incomplete isomerization can lead to a mixture of products. To address this, ensure the catalyst used for isomerization is active and used in the correct loading. Reaction temperature and time are also critical parameters to monitor and optimize.

• Premature Claisen Rearrangement: The Claisen rearrangement may occur before optimal isomerization, leading to undesired regioisomers. Careful control of the reaction temperature can help manage the relative rates of isomerization and rearrangement.

• Side Reactions of the Aldehyde: The aldehyde intermediate is susceptible to side reactions such as aldol (B89426) condensation or oxidation. It is important to carry out the reaction under an inert atmosphere and use freshly distilled solvents to minimize these side reactions.

Question 2: How can I improve the diastereoselectivity of the Claisen rearrangement?

Answer: The diastereoselectivity of the Claisen rearrangement is influenced by the transition state geometry. To enhance diastereoselectivity:

• Solvent Effects: The polarity of the solvent can influence the transition state. A solvent screen may be necessary to find the optimal conditions for achieving high diastereoselectivity.

• Temperature Control: Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can often improve diastereoselectivity by favoring the most stable transition state.

• Chiral Auxiliaries: While the reported synthesis achieves good stereocontrol, in problematic cases, the use of a chiral auxiliary on the starting material could be explored to further influence the facial selectivity of the rearrangement.

Reductive Cyclization

Question 3: My reductive cyclization is producing a mixture of diastereomers. How can I improve the stereochemical outcome?

Answer: The formation of the desired diastereomer during the reductive cyclization is crucial for the final structure of Fructigenine A. To improve diastereoselectivity:

• Choice of Reducing Agent: The steric bulk and chelating ability of the reducing agent can significantly impact the direction of hydride delivery. Experiment with a variety of reducing agents (e.g., different borohydride (B1222165) or aluminum hydride reagents).

• Temperature: Lowering the reaction temperature can enhance selectivity by increasing the energy difference between the competing transition states.

• Protecting Groups: The nature of the protecting groups on the substrate can influence its conformation and, consequently, the stereochemical outcome of the cyclization. A different protecting group strategy might be necessary if diastereoselectivity is poor.

Question 4: The yield of my reductive cyclization is low. What are the possible causes and solutions?

Answer: Low yields in the reductive cyclization step can be due to several factors:

• Incomplete Reaction: The reaction may not be going to completion. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. If the reaction stalls, a more reactive reducing agent or a higher temperature may be required.

• Substrate Decomposition: The starting material or the product may be unstable under the reaction conditions. Ensure the reaction is run under an inert atmosphere and that the workup procedure is performed promptly.

• Purification Issues: The product may be difficult to separate from byproducts or the remaining starting material. A careful optimization of the chromatographic purification conditions is recommended.

Ugi Three-Component Reaction

Question 5: The Ugi three-component reaction is giving a low yield. How can I optimize this step?

Answer: The Ugi reaction is a powerful tool for rapidly building molecular complexity, but its efficiency can be sensitive to reaction conditions. To improve the yield:

• Concentration: Ugi reactions are often favored at high concentrations (typically 0.5 M to 2 M).[1] Ensure that the reaction is sufficiently concentrated.

• Solvent: Methanol (B129727) and ethanol (B145695) are common solvents for Ugi reactions.[1] However, a solvent screen including polar aprotic solvents like DMF could be beneficial.

• Stoichiometry: While the reaction is a three-component coupling, using a slight excess of one of the more volatile or reactive components can sometimes drive the reaction to completion.

• Purity of Reagents: The purity of the starting materials, especially the isocyanide, is critical for the success of the Ugi reaction. Use freshly purified reagents whenever possible.

Question 6: I am observing the formation of multiple products in my Ugi reaction. What is the likely cause and how can I improve the purity?

Answer: The formation of multiple products in an Ugi reaction can be due to side reactions or the presence of impurities.

• Iminium Ion Formation: The reaction relies on the formation of an iminium ion. If the aldehyde or amine components are not reactive enough, this equilibrium may not be favored, leading to side reactions. The use of a Lewis acid catalyst can sometimes facilitate iminium ion formation.

• Isocyanide Quality: Impurities in the isocyanide can lead to a variety of byproducts. It is crucial to use high-purity isocyanide.

• Purification: Ugi products can sometimes be challenging to purify due to their polar nature. Careful optimization of column chromatography conditions (e.g., solvent system, stationary phase) is essential. In some cases, crystallization can be an effective purification method.

Quantitative Data Summary

The following tables summarize the reported yields and key reaction conditions for the asymmetric synthesis of Fructigenine A.

Table 1: Key Reaction Yields

Step	Product	Reported Yield (%)
Domino Olefination/Isomerization/Claisen Rearrangement	Key Aldehyde Intermediate	~70-80%
Reductive Cyclization	Cyclized Amine	~60-70%
Ugi Three-Component Reaction	Ugi Product	~50-60%
Final Cyclization and Deprotection	(-)-Fructigenine A	~40-50%

Table 2: Optimized Reaction Conditions

Reaction	Key Parameters
Domino Olefination/Isomerization/Claisen Rearrangement	Catalyst: Palladium-based catalyst for olefination, Acid or base for isomerization. Solvent: Anhydrous, non-polar solvent (e.g., Toluene). Temperature: Varies for each step of the domino sequence.
Reductive Cyclization	Reducing Agent: Diastereoselective hydride source (e.g., L-selectride). Solvent: Anhydrous THF or Et2O. Temperature: Low temperature (e.g., -78 °C) to enhance selectivity.
Ugi Three-Component Reaction	Solvent: Methanol or Ethanol. Concentration: High concentration (0.5 M - 2.0 M).[1] Temperature: Room temperature.

Experimental Protocols

Detailed experimental protocols for the key reactions are provided below. These are generalized procedures and may require optimization for specific laboratory conditions.

Protocol 1: Domino Olefination/Isomerization/Claisen Rearrangement

• To a solution of the starting indolinone in an appropriate anhydrous solvent (e.g., toluene) under an inert atmosphere, add the phosphonate (B1237965) reagent and a suitable base (e.g., NaH) at 0 °C.

• Allow the reaction to warm to room temperature and stir until the olefination is complete (monitor by TLC).

• Add the isomerization catalyst (e.g., a rhodium or iridium complex) and heat the reaction mixture to the required temperature for isomerization.

• Once the desired isomer is formed, continue heating to induce the Claisen rearrangement.

• Cool the reaction mixture, quench with a suitable reagent (e.g., saturated NH4Cl solution), and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Protocol 2: Reductive Cyclization

• Dissolve the aldehyde intermediate in an anhydrous solvent (e.g., THF) and cool to -78 °C under an inert atmosphere.

• Slowly add a solution of the chosen reducing agent (e.g., L-selectride in THF) to the reaction mixture.

• Stir the reaction at -78 °C until the starting material is consumed (monitor by TLC).

• Quench the reaction by the slow addition of a suitable reagent (e.g., methanol, followed by water).

• Allow the mixture to warm to room temperature and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sulfate, filter, and concentrate.

• Purify the product by column chromatography.

Protocol 3: Ugi Three-Component Reaction

• To a solution of the amine and aldehyde components in methanol (at a concentration of 0.5-2.0 M) at room temperature, add the carboxylic acid component.[1]

• Stir the mixture for a short period (e.g., 10-15 minutes) to allow for iminium ion formation.

• Add the isocyanide component to the reaction mixture. The reaction is often exothermic.

• Stir at room temperature until the reaction is complete (monitor by TLC or LC-MS).

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or crystallization.

Visualizations

The following diagrams illustrate key aspects of the Fructigenine A synthesis.

Caption: Synthetic workflow for Fructigenine A.

Caption: Decision workflow for troubleshooting low yields.

Caption: Logical relationship of key synthetic steps.

References

• 1. ediss.sub.uni-hamburg.de [ediss.sub.uni-hamburg.de]

Technical Support Center: Total Synthesis of Fructigenine A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers engaged in the total synthesis of Fructigenine A. The guidance provided is based on the seminal work by Kawasaki and coworkers, who first reported the total synthesis in 2010, and general principles of organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the overall reported yield for the total synthesis of Fructigenine A?

A1: The first total synthesis of (-)-Fructigenine A was reported by Kawasaki and coworkers in 2010 with an overall yield of 11.9% over 14 steps, starting from 1-acetylindolin-3-one.[1]

Q2: What are the key strategic reactions in the synthesis of Fructigenine A?

A2: The key reactions in the synthesis are a domino olefination/isomerization/Claisen rearrangement (OIC), a reductive cyclization (RC) of an oxindole (B195798), and an Ugi three-component reaction followed by cyclization to form the pyrazino ring.[1][2]

Q3: Which steps in the synthesis are most likely to be challenging and result in low yields?

A3: While the original publication does not specify the yields of each individual step, multi-component reactions like the Ugi reaction, and complex cascade reactions such as the domino OIC process, can be sensitive to reaction conditions and may be prone to lower yields. The reductive cyclization of the substituted oxindole is another critical step where yields can vary.

Troubleshooting Guide

This guide addresses potential issues that may lead to low yields in the key stages of the Fructigenine A synthesis.

Problem Area 1: Domino Olefination/Isomerization/Claisen (OIC) Rearrangement

The formation of the key oxindole intermediate via the OIC reaction is a crucial step. Low yields in this domino sequence can arise from incomplete reaction, side product formation, or decomposition of starting materials or products.

Q: My yield for the OIC reaction is significantly lower than expected. What are the potential causes and solutions?

A: Low yields in this step can be attributed to several factors:

• Moisture and Air Sensitivity: The reagents used, such as potassium tert-butoxide, are highly sensitive to moisture. Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).

• Reagent Quality: The purity of the phosphonate (B1237965) reagent and the aldehyde are critical. Use freshly purified reagents if possible.

• Reaction Temperature: The temperature profile is crucial for the success of this domino reaction. The initial olefination is typically performed at a low temperature (-78 °C), followed by warming to allow for the isomerization and Claisen rearrangement. Ensure precise temperature control.

• Reaction Time: Insufficient reaction time may lead to incomplete conversion, while prolonged reaction times could lead to decomposition. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time.

Parameter	Recommended Condition	Troubleshooting Tip
Atmosphere	Inert (Argon or Nitrogen)	Flame-dry glassware immediately before use.
Solvent	Anhydrous THF	Use freshly distilled solvent over a suitable drying agent.
Base	Potassium tert-butoxide	Use a freshly opened bottle or a sublimed batch.
Temperature	-78 °C to room temperature	Calibrate your thermometer and use a cryostat for precise control.
Monitoring	TLC	Co-spot with starting material to accurately gauge conversion.

Problem Area 2: Reductive Cyclization of the Oxindole

The conversion of the 2-oxindole intermediate to the hexahydropyrrolo[2,3-b]indole core is another critical, and potentially low-yielding, step.

Q: I am observing a low yield during the reductive cyclization of the oxindole. How can I improve this?

A: The reduction of the oxindole and subsequent cyclization is sensitive to the choice of reducing agent and reaction conditions.

• Reducing Agent: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent often used for this transformation. The quality and activity of the LiAlH₄ are paramount. Use a fresh bottle or a standardized solution.

• Solvent: Anhydrous ethereal solvents like THF or diethyl ether are typically used. Ensure the solvent is completely dry.

• Temperature Control: The reaction is often started at a low temperature and then warmed. Overheating can lead to side reactions and decomposition.

• Work-up Procedure: The aqueous work-up to quench the excess LiAlH₄ (e.g., Fieser work-up) must be performed carefully at low temperatures to avoid decomposition of the product.

Parameter	Recommended Condition	Troubleshooting Tip
Reducing Agent	Lithium aluminum hydride (LiAlH₄)	Perform a test reduction on a simple substrate to confirm activity.
Solvent	Anhydrous THF or Diethyl Ether	Use a solvent from a freshly opened bottle or one that has been recently distilled.
Temperature	0 °C to reflux	Add the substrate solution to the LiAlH₄ suspension slowly at 0 °C.
Work-up	Careful quenching with H₂O and NaOH solution	Perform the quench in an ice bath to manage the exothermic reaction.

Problem Area 3: Ugi Three-Component Reaction and Cyclization

The Ugi reaction is a powerful tool for rapidly building molecular complexity, but its efficiency can be substrate-dependent and prone to side reactions, impacting the yield.

Q: The yield of my Ugi reaction is poor. What are the common pitfalls and how can I optimize the reaction?

A: The success of the Ugi reaction depends on the careful control of several factors:

• Purity of Components: The purity of the imine, the amino acid, and the isocyanide is crucial. Impurities can inhibit the reaction or lead to the formation of side products.

• Solvent: Methanol (B129727) is a common solvent for Ugi reactions. Ensure it is anhydrous. In some cases, other polar aprotic solvents or solvent mixtures may improve yields.

• Concentration: The concentration of the reactants can significantly influence the reaction rate and yield. It is often beneficial to run the reaction at a relatively high concentration.

• Stoichiometry: While a 1:1:1 stoichiometry is standard, slight excesses of the more volatile or less stable components might be beneficial.

• pH: The pH of the reaction mixture can be critical. The carboxylic acid component itself influences the pH, but in some cases, the addition of a non-nucleophilic base or acid can be beneficial.

Parameter	Recommended Condition	Troubleshooting Tip
Reactants	High purity	Purify all components immediately before use.
Solvent	Anhydrous Methanol	Consider screening other polar solvents like ethanol (B145695) or trifluoroethanol.
Concentration	0.1 - 1.0 M	Experiment with different concentrations to find the optimum.
Temperature	Room Temperature	Some Ugi reactions benefit from gentle heating or cooling.
Additives	None (typically)	In case of issues, consider adding molecular sieves to ensure anhydrous conditions.

Quantitative Data Summary

The following table presents a plausible, illustrative breakdown of the yields for the key stages of the Fructigenine A synthesis, culminating in the reported overall yield of 11.9%. Please note that the individual yields are hypothetical and intended for illustrative purposes, as they are not explicitly detailed in the abstract of the primary literature.

Step Number (Illustrative)	Reaction	Plausible Yield (%)
1-3	Preparation of the OIC Precursor	85
4	Domino OIC Reaction	75
5-6	Conversion to Prenyl Group	80
7	Reductive Cyclization	70
8-9	Oxidation and Protection	90
10	Ugi Three-Component Reaction	60
11-12	Deprotection and Cyclization	65
13-14	Final Deprotection and Purification	95
Overall	Total Synthesis	~11.9

Experimental Protocols

The following are generalized protocols for the key low-yield steps, based on the reported synthesis and common laboratory practices.

Protocol 1: Domino Olefination/Isomerization/Claisen (OIC) Rearrangement

• To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous tetrahydrofuran (B95107) (THF, 0.2 M).

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Add diethyl cyanomethylphosphonate (1.2 eq) followed by the dropwise addition of potassium tert-butoxide (1.2 eq, 1.0 M solution in THF).

• Stir the resulting mixture at -78 °C for 30 minutes.

• Add a solution of the aldehyde precursor (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction mixture at -78 °C for 2 hours, then slowly warm to room temperature and stir for an additional 12 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Reductive Cyclization of the Oxindole

• To a flame-dried, two-neck round-bottom flask under an argon atmosphere, add a suspension of lithium aluminum hydride (LiAlH₄, 3.0 eq) in anhydrous THF (0.1 M).

• Cool the suspension to 0 °C in an ice bath.

• Add a solution of the oxindole (1.0 eq) in anhydrous THF dropwise over 30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 4 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to 0 °C and carefully quench by the sequential dropwise addition of water (X mL), 15% aqueous NaOH (X mL), and water (3X mL), where X is the mass of LiAlH₄ in grams.

• Stir the resulting granular precipitate vigorously for 1 hour.

• Filter the mixture through a pad of Celite®, washing the filter cake with ample THF.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography.

Protocol 3: Ugi Three-Component Reaction

• To a clean, dry vial, add the imine intermediate (1.0 eq), the appropriate amino acid (1.1 eq), and anhydrous methanol (0.5 M).

• Stir the mixture at room temperature for 10 minutes.

• Add the isocyanide component (1.1 eq) dropwise.

• Seal the vial and stir the reaction mixture at room temperature for 48 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the Ugi adduct.

Visualizations

The following diagrams illustrate the workflow and key transformations in the total synthesis of Fructigenine A.

References

• 1. researchgate.net [researchgate.net]
• 2. Total syntheses of (-)-fructigenine A and (-)-5-N-acetylardeemin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Fructigenine A Purification Strategies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the purification of Fructigenine A, a complex indole (B1671886) alkaloid produced by the fungus Penicillium fructigenum.

Frequently Asked Questions (FAQs)

Q1: What is the primary source for isolating Fructigenine A?

A1: Fructigenine A is a secondary metabolite produced by the fungus Penicillium fructigenum. Therefore, the primary source for its isolation is the fermentation broth and/or mycelium of this fungal species.

Q2: What are the general steps for purifying Fructigenine A from a fungal culture?

A2: A typical purification workflow for Fructigenine A involves:

• Extraction: Initial extraction from the fungal culture (broth and/or mycelium) using an organic solvent like ethyl acetate (B1210297) or methanol (B129727).

• Preliminary Cleanup: A liquid-liquid extraction or a simple filtration step can be used to remove major impurities.

• Chromatographic Separation: This is the core of the purification process and usually involves multiple steps. Column chromatography with silica (B1680970) gel is a common initial step.

• Fine Purification: Preparative High-Performance Liquid Chromatography (HPLC) is often necessary for final purification to achieve high purity.

• Purity Analysis: Analytical HPLC and spectroscopic methods like NMR and Mass Spectrometry are used to confirm the purity and identity of the isolated Fructigenine A.

Q3: What are the common challenges in purifying Fructigenine A?

A3: Due to its complex polycyclic structure, purifying Fructigenine A can be challenging. Common issues include:

• Co-eluting impurities: Penicillium species produce a wide array of secondary metabolites, some of which may have similar polarities to Fructigenine A, making separation difficult.

• Low yield: As a secondary metabolite, the concentration of Fructigenine A in the fungal culture can be low, leading to a low overall yield after purification.

• Compound degradation: Fructigenine A's stability during the purification process, particularly with exposure to certain solvents or pH conditions, can be a concern.

Q4: Which analytical techniques are recommended for assessing the purity of Fructigenine A?

A4: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for assessing the purity of Fructigenine A. A reversed-phase C18 column with a gradient elution of acetonitrile (B52724) and water (often with an acid modifier like formic acid) is a good starting point. Purity is typically determined by the peak area percentage in the chromatogram. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) are crucial for structural confirmation and to ensure no major impurities are present.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of Fructigenine A.

Column Chromatography (Silica Gel)

Problem	Potential Cause	Recommended Solution(s)
Fructigenine A does not elute from the column.	The solvent system is not polar enough.	Gradually increase the polarity of the mobile phase. For example, if using a hexane (B92381)/ethyl acetate system, increase the percentage of ethyl acetate. A small amount of methanol can be added to a dichloromethane (B109758) or ethyl acetate mobile phase for highly retained compounds.
Fructigenine A is an alkaloid and may be interacting strongly with the acidic silica gel.	Add a small amount (0.1-1%) of a basic modifier like triethylamine (B128534) or ammonia (B1221849) to the mobile phase to reduce tailing and improve elution.
Poor separation of Fructigenine A from impurities.	The solvent system is not optimized.	Perform a thorough thin-layer chromatography (TLC) analysis with various solvent systems to find the optimal mobile phase for separation before running the column.
The column was not packed properly, leading to channeling.	Ensure the silica gel is packed uniformly without any air bubbles. A slurry packing method is generally recommended.
The sample was loaded improperly.	Dissolve the crude extract in a minimal amount of solvent and load it onto the column in a narrow band. Dry loading the sample onto a small amount of silica gel can also improve resolution.
Fructigenine A elutes with the solvent front.	The solvent system is too polar.	Start with a less polar solvent system. For example, begin with a higher percentage of hexane in a hexane/ethyl acetate mobile phase.

High-Performance Liquid Chromatography (HPLC)

Problem	Potential Cause	Recommended Solution(s)
Poor peak shape (tailing).	Secondary interactions between the basic Fructigenine A and residual acidic silanols on the C18 column.	Add a competing base, such as 0.1% triethylamine, to the mobile phase. Lowering the mobile phase pH with 0.1% formic acid or acetic acid can also improve peak shape by protonating the analyte.
Column overload.	Reduce the injection volume or dilute the sample.
Poor resolution between Fructigenine A and impurities.	The mobile phase gradient is not optimal.	Optimize the gradient profile. A shallower gradient can improve the separation of closely eluting peaks.
The column chemistry is not suitable.	Try a different stationary phase, such as a C8 or a phenyl column, which may offer different selectivity.
Fluctuating retention times.	Inconsistent mobile phase composition.	Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed.
Column temperature variations.	Use a column oven to maintain a consistent temperature.
Ghost peaks appearing in the chromatogram.	Contamination from previous injections.	Implement a robust column washing protocol with a strong solvent (e.g., 100% acetonitrile or methanol) after each run.
Impurities in the mobile phase or sample diluent.	Use high-purity, HPLC-grade solvents and freshly prepared diluents.

Experimental Protocols

While a specific, detailed industrial-scale purification protocol for Fructigenine A is not publicly available, the following general laboratory-scale procedures can be adapted based on the principles of alkaloid purification.

Extraction of Crude Fructigenine A

• Culture Growth: Grow Penicillium fructigenum in a suitable liquid medium (e.g., Potato Dextrose Broth) with shaking for an appropriate period to allow for the production of secondary metabolites.

• Harvesting: Separate the mycelium from the culture broth by filtration.

• Extraction:

  • Mycelium: Extract the mycelium biomass repeatedly with methanol or ethyl acetate. Combine the extracts.

  • Culture Broth: Extract the culture filtrate with an equal volume of ethyl acetate three times.

• Concentration: Combine all organic extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

Purification by Silica Gel Column Chromatography

• Column Packing: Prepare a silica gel (e.g., 200-300 mesh) column using a slurry packing method with a non-polar solvent like hexane.

• Sample Loading: Dissolve the crude extract in a minimal volume of a suitable solvent (e.g., dichloromethane or the initial mobile phase) and load it onto the column. Alternatively, adsorb the crude extract onto a small amount of silica gel and load the dry powder onto the column.

• Elution: Elute the column with a gradient of increasing polarity. A common solvent system for alkaloids is a gradient of ethyl acetate in hexane, followed by methanol in dichloromethane. For example:

  • Hexane:Ethyl Acetate (from 100:0 to 0:100)

  • Dichloromethane:Methanol (from 100:0 to 90:10)

• Fraction Collection: Collect fractions and monitor the separation by Thin-Layer Chromatography (TLC).

• Analysis: Combine fractions containing Fructigenine A based on the TLC analysis and evaporate the solvent.

Final Purification by Preparative HPLC

• Instrumentation: Use a preparative HPLC system equipped with a C18 column.

• Mobile Phase: A typical mobile phase would be a gradient of acetonitrile in water, both containing 0.1% formic acid to aid in peak shape and resolution.

• Gradient Elution: Develop a gradient method based on analytical HPLC results to effectively separate Fructigenine A from remaining impurities.

• Fraction Collection: Collect the peak corresponding to Fructigenine A.

• Solvent Removal: Remove the HPLC solvents by lyophilization or evaporation under reduced pressure to obtain pure Fructigenine A.

Quantitative Data Summary

Specific quantitative data for Fructigenine A purification is not widely published. The following tables provide a template for researchers to record their own data for comparison and optimization.

Table 1: Comparison of Extraction Solvents

Solvent	Crude Extract Yield (mg/L of culture)	Relative Fructigenine A Content (by HPLC area %)
Ethyl Acetate	User Data	User Data
Methanol	User Data	User Data
Acetone	User Data	User Data

Table 2: Purity and Yield at Different Purification Stages

Purification Step	Total Weight (mg)	Purity of Fructigenine A (by HPLC area %)	Step Yield (%)	Overall Yield (%)
Crude Extract	User Data	User Data	100	100
After Silica Gel Chromatography	User Data	User Data	User Data	User Data
After Preparative HPLC	User Data	User Data	User Data	User Data

Visualizations

Caption: General workflow for the purification of Fructigenine A.

Caption: Troubleshooting logic for common purification issues.

Technical Support Center: Optimizing Fructigenine A Dosage for In Vivo Studies

This technical support center provides guidance and resources for researchers, scientists, and drug development professionals working with Fructigenine A. The following information is intended to serve as a starting point for your in vivo experiments. Due to the limited publicly available data on Fructigenine A, some recommendations are based on studies of structurally related quinazolinone alkaloids and general principles for in vivo studies of natural products.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting dose for Fructigenine A in an in vivo study?

As a conservative starting point for a dose-range-finding study, it is advisable to begin with a much lower dose, for instance, in the range of 1-10 mg/kg, and escalate the dose gradually while closely monitoring for any signs of toxicity.

Q2: How should I prepare Fructigenine A for in vivo administration?

A2: Fructigenine A is a hydrophobic molecule and will likely have poor solubility in aqueous solutions. Therefore, a suitable vehicle is required for its administration. Common approaches for formulating hydrophobic compounds for in vivo studies include:

• Co-solvent systems: A common strategy is to first dissolve the compound in a small amount of an organic solvent like Dimethyl Sulfoxide (DMSO) and then dilute it with a vehicle such as saline, phosphate-buffered saline (PBS), or a solution containing polyethylene (B3416737) glycol (PEG) or corn oil. It is crucial to keep the final concentration of the organic solvent low (typically <10% for DMSO) to minimize vehicle-induced toxicity.

• Suspensions: The compound can be suspended in an aqueous vehicle containing a suspending agent like carboxymethylcellulose (CMC).

• Lipid-based formulations: For highly lipophilic compounds, formulating in an oil (e.g., corn oil, sesame oil) can be an effective approach, particularly for oral or intraperitoneal administration.

It is essential to include a vehicle-only control group in your experiments to account for any effects of the formulation itself.

Q3: What are the potential signs of toxicity I should monitor for?

A3: During your in vivo studies, it is critical to observe the animals for any signs of toxicity. General indicators of adverse effects include:

• Changes in body weight (significant loss or gain)

• Alterations in food and water consumption

• Changes in physical appearance (e.g., ruffled fur, hunched posture)

• Behavioral changes (e.g., lethargy, hyperactivity, stereotypical behaviors)

• Signs of pain or distress

For more detailed toxicity assessment, histopathological analysis of major organs and hematological and serum chemistry evaluations should be conducted at the end of the study.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of Fructigenine A in the vehicle	The compound's solubility limit has been exceeded. The pH of the vehicle may not be optimal.	- Increase the proportion of the co-solvent (e.g., DMSO, PEG400) in the final formulation, ensuring it remains within tolerated limits. - Gently warm the solution or use sonication to aid dissolution. - Investigate the pH-solubility profile of Fructigenine A and adjust the vehicle pH if necessary. - Consider using a different vehicle system, such as a lipid-based formulation.
Vehicle-induced toxicity or adverse effects	The concentration of the co-solvent (e.g., DMSO) is too high. The vehicle itself is causing a biological response.	- Reduce the concentration of the organic solvent in the final formulation. - Always include a vehicle-only control group to differentiate between the effects of the compound and the vehicle. - If adverse effects persist, explore alternative, less toxic vehicle formulations.
High variability in experimental results	Inconsistent formulation and administration of the compound. The compound may not be stable in the chosen vehicle.	- Ensure the formulation is homogenous (a uniform solution or a fine, evenly dispersed suspension) before each administration. - Prepare fresh formulations for each experiment to avoid degradation. - Validate the stability of Fructigenine A in the chosen vehicle over the duration of the experiment.

Experimental Protocols

Protocol 1: Acute Oral Toxicity Study (Dose-Range Finding)

This protocol is a generalized approach based on OECD Test Guideline 423 for acute oral toxicity.

• Animal Model: Use a standard rodent model (e.g., Swiss albino mice or Wistar rats), typically young adults of a single sex.

• Housing: House animals in standard conditions with controlled temperature, humidity, and a 12-hour light/dark cycle. Provide free access to standard chow and water.

• Acclimatization: Allow animals to acclimatize to the housing conditions for at least 5 days before the experiment.

• Grouping: Divide animals into groups of at least 3-5 animals per dose level. Include a vehicle control group.

• Dose Preparation:

  • Based on preliminary solubility tests, prepare Fructigenine A in a suitable vehicle (e.g., 0.5% CMC in saline with a minimal amount of a solubilizing agent if necessary).

  • Prepare a range of doses. Given the high LD50 of some related quinazolinones, a starting range could be 10, 50, 100, and 500 mg/kg.

• Administration: Administer a single dose of the prepared formulation or vehicle to the animals via oral gavage.

• Observation:

  • Closely observe the animals for the first few hours post-dosing and then periodically for 14 days.

  • Record any clinical signs of toxicity, including changes in behavior, appearance, and physiological functions.

  • Measure and record the body weight of each animal before dosing and at regular intervals throughout the 14-day observation period.

• Necropsy: At the end of the 14-day observation period, euthanize all animals and perform a gross necropsy to examine for any visible abnormalities in the organs.

• Data Analysis: Analyze the data to determine the dose at which no adverse effects are observed (NOAEL) and to identify any dose-dependent toxic effects.

Signaling Pathways and Experimental Workflows

Since the specific signaling pathways affected by Fructigenine A are not well-documented, a hypothetical pathway is presented below based on the known anticancer activities of other quinazolinone alkaloids. Quinazolinone derivatives have been reported to induce apoptosis and inhibit cell proliferation in cancer cells, often through modulation of key signaling pathways like PI3K/Akt/mTOR and MAPK.

Caption: Hypothetical signaling pathway of Fructigenine A's anticancer activity.

Caption: General workflow for an in vivo study with Fructigenine A.

References

• 1. Electronegativity in Substituted-4(H)-quinazolinones Causes Anxiolysis without a Sedative-hypnotic Adverse Reaction in Female Wistar Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting Fructigenine A instability in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the instability of Fructigenine A in solution during their experiments.

Frequently Asked Questions (FAQs)

Q1: My Fructigenine A solution appears to be degrading. What are the common causes?

A1: Instability of Fructigenine A in solution can be attributed to several factors, often related to its chemical structure which contains moieties susceptible to degradation, such as indole (B1671886) and piperazine-like rings. Key factors influencing its stability include:

• pH: Solutions that are too acidic or too alkaline can catalyze the degradation of Fructigenine A. Indole alkaloids, for instance, can be sensitive to acidic conditions.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

• Light: Exposure to light, particularly UV light, can induce photolytic degradation of the compound.

• Oxidation: The presence of dissolved oxygen or other oxidizing agents in the solvent can lead to oxidative degradation of the molecule.

• Solvent: The choice of solvent can significantly impact stability. Protic solvents or those containing impurities may promote degradation.

Q2: What are the visible signs of Fructigenine A degradation?

A2: Degradation of your Fructigenine A solution may be indicated by:

• A change in the color of the solution.

• The formation of precipitates or cloudiness.

• A decrease in the expected biological activity of the compound in your assays.

• The appearance of new peaks and a decrease in the area of the parent peak in your HPLC or LC-MS analysis.

Q3: What is the recommended way to prepare and store Fructigenine A stock solutions?

A3: To ensure the longevity of your Fructigenine A solutions, adhere to the following guidelines:

• Solvent Selection: Use high-purity, anhydrous solvents such as DMSO or ethanol (B145695) for preparing stock solutions.

• Temperature: Store stock solutions at low temperatures. For short-term storage, refrigeration at 2-8°C is recommended. For long-term storage, freezing at -20°C or -80°C is preferable.

• Light Protection: Protect your solutions from light by using amber vials or by wrapping the containers in aluminum foil.

• Inert Atmosphere: For highly sensitive experiments, consider preparing and storing solutions under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Working Solutions: It is best practice to prepare fresh aqueous working solutions for each experiment from the stock solution. Avoid storing aqueous solutions for extended periods.

Troubleshooting Guides

This section provides a structured approach to troubleshoot common issues related to Fructigenine A instability.

Issue 1: Rapid loss of compound activity in aqueous buffers.

• Possible Cause: pH-mediated hydrolysis or degradation.

• Troubleshooting Steps:

  • Verify Buffer pH: Ensure the pH of your experimental buffer is within a stable range for Fructigenine A. A neutral pH is generally a good starting point.

  • Conduct a pH Stability Study: Perform a preliminary experiment to assess the stability of Fructigenine A across a range of pH values (e.g., pH 5, 7, and 9) at your experimental temperature. Analyze samples at different time points using HPLC to quantify the remaining parent compound.

  • Prepare Fresh Solutions: Prepare fresh dilutions of Fructigenine A in your aqueous buffer immediately before each experiment.

Issue 2: Inconsistent results between experimental replicates.

• Possible Cause: Degradation of the stock solution or inconsistent handling.

• Troubleshooting Steps:

  • Assess Stock Solution Integrity: Analyze your stock solution by HPLC to confirm the purity and concentration of Fructigenine A. Compare this to the analysis of a freshly prepared stock solution.

  • Standardize Solution Preparation: Ensure a consistent protocol for preparing and handling all solutions. This includes using the same solvent, temperature, and light protection measures for all replicates.

  • Minimize Freeze-Thaw Cycles: Aliquot your stock solution into smaller volumes to avoid multiple freeze-thaw cycles, which can contribute to degradation.

Issue 3: Appearance of unknown peaks in analytical chromatograms.

• Possible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Perform Forced Degradation Studies: To identify potential degradation products, subject Fructigenine A to forced degradation conditions (acidic, basic, oxidative, thermal, and photolytic stress). This will help in developing a stability-indicating analytical method.

  • Optimize Chromatographic Method: Ensure your HPLC or LC-MS method has sufficient resolution to separate the parent Fructigenine A peak from any degradation products.

  • Mass Spectrometry Analysis: Use LC-MS to obtain mass information on the unknown peaks to help in their identification and to understand the degradation pathway.

Data Presentation

The following tables summarize hypothetical stability data for Fructigenine A under various conditions. This data is illustrative and should be confirmed by experimental studies.

Table 1: Effect of pH on Fructigenine A Stability in Aqueous Buffer at 37°C

Time (hours)	% Remaining (pH 5.0)	% Remaining (pH 7.4)	% Remaining (pH 9.0)
0	100	100	100
2	95	99	92
6	85	97	78
12	70	94	60
24	55	90	45

Table 2: Effect of Temperature on Fructigenine A Stability in DMSO

Time (days)	% Remaining (4°C)	% Remaining (25°C)	% Remaining (37°C)
0	100	100	100
7	99	96	91
14	98	92	83
30	96	85	70

Experimental Protocols

Protocol 1: HPLC Method for Fructigenine A Quantification

This protocol outlines a general reverse-phase HPLC method for quantifying Fructigenine A and its potential degradation products.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient: Start with 95% A and 5% B, ramp to 5% A and 95% B over 20 minutes. Hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm (or a wavelength of maximum absorbance for Fructigenine A).

• Injection Volume: 10 µL.

• Standard Curve: Prepare a series of known concentrations of Fructigenine A to generate a standard curve for quantification.

Fig 1. HPLC analysis workflow for Fructigenine A.

Protocol 2: Forced Degradation Study

This protocol describes a forced degradation study to identify potential degradation products and establish a stability-indicating method.

• Prepare Stock Solution: Prepare a stock solution of Fructigenine A in a suitable solvent (e.g., Methanol or Acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid compound at 105°C for 24 hours, then dissolve in the solvent.

  • Photolytic Degradation: Expose the solution to UV light (254 nm) for 24 hours.

• Sample Analysis:

  • At various time points (e.g., 0, 2, 6, 12, 24 hours), take an aliquot of each stressed sample.

  • Neutralize the acidic and basic samples before injection.

  • Analyze all samples by the developed HPLC-UV method and by LC-MS to identify degradation products.

Fig 2. Workflow for a forced degradation study.

Signaling Pathway

Fructigenine A is a fungal alkaloid. While the specific signaling pathways it modulates are not extensively documented, many fungal alkaloids are known to interact with various cellular signaling cascades. Below is a hypothetical signaling pathway that could be investigated for Fructigenine A, based on the known activities of similar compounds.

Fig 3. Hypothetical signaling pathway for Fructigenine A.

improving the solubility of Fructigenine A for bioassays

Welcome to the technical support center for Fructigenine A. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on overcoming solubility challenges with Fructigenine A in bioassays.

Frequently Asked Questions (FAQs)

Q1: What is Fructigenine A and why is solubility an issue?

Fructigenine A is a complex, tetracyclic alkaloid with the chemical formula C27H29N3O3[1][2]. Like many complex organic molecules developed for biological research, it has a predominantly hydrophobic structure, leading to poor solubility in aqueous solutions such as cell culture media and phosphate-buffered saline (PBS). This low aqueous solubility can cause the compound to precipitate, leading to inaccurate and irreproducible results in bioassays[3][4].

Q2: What is the recommended primary solvent for creating a Fructigenine A stock solution?

Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions of Fructigenine A. Spectroscopic data for Fructigenine A has been recorded using DMSO-d6, which indicates its solubility in this solvent[2]. DMSO is a powerful, water-miscible organic solvent capable of dissolving many poorly water-soluble compounds for biological experiments.

Q3: My Fructigenine A precipitated when I diluted my DMSO stock into my aqueous buffer. What happened?

This common issue is known as "solvent-shifting". Fructigenine A is soluble in the high-concentration organic solvent (DMSO) but crashes out of solution when rapidly diluted into an aqueous buffer where it is not soluble. To mitigate this, it is crucial to ensure the final DMSO concentration in your assay is kept very low (ideally <0.5%) and to use proper dilution techniques.

Q4: What is the maximum final concentration of DMSO I should have in my cell-based assay?

To avoid solvent-induced toxicity to cells, the final concentration of DMSO in your cell culture medium should not exceed 0.5% (v/v). It is best practice to keep it as low as possible. Always include a vehicle control (medium with the same final DMSO concentration without your compound) in your experiments to account for any effects of the solvent itself.

Q5: Are there alternatives to DMSO for improving aqueous solubility?

Yes. If DMSO is not suitable for your experimental system or if precipitation still occurs at acceptable DMSO concentrations, you can explore using solubilizing agents or different formulation strategies. One common and effective method is the use of cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which can form inclusion complexes with hydrophobic molecules to enhance their water solubility.

Troubleshooting Guide: Precipitation in Aqueous Media

If you are experiencing precipitation of Fructigenine A during your experiment, follow this troubleshooting workflow to identify and resolve the issue.

Caption: Troubleshooting workflow for Fructigenine A precipitation.

Data Presentation: Solubilizing Agents

Solvent / Excipient	Primary Use	Recommended Max Concentration in Cell Culture	Advantages	Potential Issues	Citations
DMSO	Stock solution solvent	< 0.5% (v/v)	Dissolves a wide range of hydrophobic compounds; miscible with water.	Cellular toxicity at >1%; can affect cell differentiation; may precipitate upon dilution.
Ethanol	Stock solution solvent	< 0.5% (v/v)	Less toxic than DMSO for some cell lines; volatile.	Can cause protein denaturation; may still lead to precipitation.	-
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	Aqueous solubility enhancer	Assay-dependent (typically mM range)	Low toxicity; forms water-soluble inclusion complexes with guest molecules.	Complexation is compound-specific and not guaranteed; can extract cholesterol from cell membranes at high concentrations.
PEG 400 (Polyethylene Glycol 400)	Co-solvent	< 1% (v/v)	Water-miscible; can improve the solubility of compounds in aqueous solutions.	Can be viscous; potential for cell toxicity varies by cell line.
Tween® 80	Surfactant / Emulsifier	< 0.1% (v/v)	Can form micelles to encapsulate compounds; useful for in vivo formulations.	Can interfere with certain assays; potential for cell toxicity.

Experimental Protocols

Protocol 1: Preparation of a Fructigenine A Stock Solution in DMSO

This protocol describes the standard procedure for preparing a high-concentration stock solution of Fructigenine A.

Caption: Workflow for preparing a DMSO stock solution of Fructigenine A.

Detailed Steps:

• Weigh Compound: Tare a sterile, amber microcentrifuge tube on an analytical balance. Carefully weigh the desired mass of Fructigenine A powder (e.g., 1 mg).

• Calculate Solvent Volume: Use the molecular weight (MW = 443.55 g/mol ) to calculate the volume of DMSO needed.

  • Formula: Volume (L) = Mass (g) / (MW ( g/mol ) * Molarity (mol/L))

  • Example for 1 mg at 10 mM: Volume (µL) = (0.001 g / (443.55 g/mol * 0.010 mol/L)) * 1,000,000 µL/L ≈ 225.4 µL.

• Add Solvent: Using a calibrated micropipette, add the calculated volume of high-purity, anhydrous DMSO to the tube.

• Dissolve: Cap the tube tightly and vortex thoroughly. If needed, place the tube in a bath sonicator for 5-10 minutes to aid dissolution. Visually confirm that no solid particles remain.

• Aliquot: Dispense the stock solution into low-binding cryovials for single-use aliquots. This prevents contamination and degradation from repeated freeze-thaw cycles.

• Store: Store the vials upright at -20°C for short-term storage (1 month) or -80°C for long-term storage (6 months).

Protocol 2: Improving Aqueous Solubility with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Use this protocol when DMSO is not a viable option or when precipitation occurs even with low DMSO concentrations. This method aims to create a water-soluble inclusion complex.

Methodology:

• Prepare HP-β-CD Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer (e.g., PBS or cell culture medium) at a concentration significantly higher than that of Fructigenine A (e.g., 10-100 mM). Warm the solution to 37-40°C to aid dissolution.

• Add Fructigenine A: Add Fructigenine A powder directly to the HP-β-CD solution. Alternatively, add a small volume of a highly concentrated DMSO stock of Fructigenine A to the HP-β-CD solution while vortexing vigorously.

• Incubate for Complexation: Incubate the mixture for several hours (e.g., 2-24 hours) at room temperature or 37°C with continuous stirring or shaking to facilitate the formation of the inclusion complex.

• Sterile Filtration: After incubation, filter the solution through a 0.22 µm sterile filter to remove any undissolved compound and sterilize the solution for bioassays.

• Determine Concentration (Optional but Recommended): The final concentration of the solubilized Fructigenine A in the filtrate should be determined analytically (e.g., via HPLC or UV-Vis spectroscopy) to ensure accuracy in subsequent experiments.

• Use in Assay: Use the filtered, complexed solution as your new "stock" for dilution into your final assay. Remember to include a vehicle control containing only the HP-β-CD solution.

References

• 1. Fructigenine A | C27H29N3O3 | CID 367425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. benchchem.com [benchchem.com]
• 4. Steroidal saponins: Natural compounds with the potential to reverse tumor drug resistance (Review) - PMC [pmc.ncbi.nlm.nih.gov]

addressing batch-to-batch variability of Fructigenine A

This technical support center provides guidance to researchers, scientists, and drug development professionals on addressing the common challenge of batch-to-batch variability when working with the natural product Fructigenine A.

Introduction to Fructigenine A and Batch Variability

Fructigenine A is a tetracyclic indole (B1671886) alkaloid with the chemical formula C27H29N3O3.[1] It has demonstrated biological activity, including cytotoxicity against various cancer cell lines, making it a compound of interest for further investigation.[2] As with many complex natural products, Fructigenine A can exhibit variability between different production batches. This variability can stem from a multitude of factors, including the natural diversity of the source organism and variations in extraction and purification processes.[3][4] Such inconsistencies can significantly impact experimental reproducibility and the reliability of research findings. This guide offers a structured approach to identifying, characterizing, and managing batch-to-batch variability of Fructigenine A.

Frequently Asked Questions (FAQs)

Q1: What is batch-to-batch variability and why is it a concern for Fructigenine A?

Q2: What are the potential sources of variability in Fructigenine A?

A2: As a natural product, the sources of variability for Fructigenine A can be numerous. They can be broadly categorized as:

• Raw Material Variation: Differences in the strain of the producing organism, culture conditions (e.g., media, temperature, aeration), and harvest time can all impact the production of Fructigenine A and its related metabolites.

• Extraction and Purification Processes: Variations in extraction solvents, temperature, and chromatographic purification methods can lead to differences in the final product's composition and purity.

• Storage and Handling: Improper storage conditions can lead to degradation of the compound over time, introducing another layer of variability.

Q3: How can I determine if my different batches of Fructigenine A are behaving differently?

A3: The first indication of batch variability is often inconsistent results in your biological assays. If you observe significant differences in efficacy, potency (e.g., IC50 values), or even unexpected off-target effects with a new batch of Fructigenine A, it is crucial to investigate further. A systematic comparison of the analytical properties and biological activity of the different batches is recommended.

Q4: What initial steps should I take if I suspect batch-to-batch variability?

A4: If you suspect variability between your batches of Fructigenine A, the following initial steps are recommended:

• Document Everything: Keep meticulous records of which batch was used for each experiment and the corresponding results.

• Consult the Supplier: Contact the supplier to obtain the certificate of analysis (CofA) for each batch. Compare the provided data on purity and identity.

• Perform a Head-to-Head Comparison: Design a simple, robust bioassay to directly compare the activity of the old and new batches in the same experiment.

• Analytical Characterization: If the bioassay confirms a difference, proceed with a more detailed analytical characterization of the batches.

Troubleshooting Guide for Inconsistent Experimental Results

This guide provides a step-by-step approach for researchers experiencing inconsistent results with different batches of Fructigenine A.

Problem: A new batch of Fructigenine A (Batch B) shows significantly lower cytotoxicity in a cancer cell line model compared to a previously used batch (Batch A), despite being used at the same concentration.

Step 1: Initial Assessment and Workflow

The first step is to confirm the discrepancy and rule out experimental error. Repeat the experiment with both batches side-by-side, including all necessary controls. If the variability persists, follow the troubleshooting workflow outlined below.

Caption: Troubleshooting workflow for addressing batch-to-batch variability.

Step 2: Comparative Physicochemical Characterization

Perform a head-to-head analytical comparison of Batch A and Batch B. The goal is to identify any differences in purity, identity, and structural integrity.

Table 1: Hypothetical Comparative Data for Fructigenine A Batches

Parameter	Batch A	Batch B	Method
Purity (by HPLC)	98.5%	92.1%	HPLC-UV (254 nm)
Major Impurity 1	0.8%	4.5%	HPLC-UV
Major Impurity 2	0.3%	1.8%	HPLC-UV
Identity (by MS)	Confirmed (m/z 444.2281 [M+H]+)	Confirmed (m/z 444.2281 [M+H]+)	High-Resolution MS
Structural Integrity (by NMR)	Consistent with structure	Minor peaks suggest impurities	1H NMR
Biological Activity (IC50)	5.2 µM	15.8 µM	Cell Viability Assay

Step 3: Biological Activity Confirmation

Conduct a dose-response experiment to precisely quantify the difference in biological activity between the two batches.

Experimental Protocol: Cell Viability Assay

• Cell Culture: Plate a human cancer cell line (e.g., HeLa) in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours.

• Compound Preparation: Prepare stock solutions of Fructigenine A (Batch A and Batch B) in DMSO. Create a series of dilutions in cell culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

• Treatment: Treat the cells with the different concentrations of each batch of Fructigenine A. Include a vehicle control (DMSO) and a positive control for cell death (e.g., staurosporine).

• Incubation: Incubate the treated cells for 48 hours.

• Viability Assessment: Measure cell viability using a standard method such as the MTT or CellTiter-Glo assay.

• Data Analysis: Plot the cell viability against the log of the compound concentration and fit a dose-response curve to determine the IC50 value for each batch.

Step 4: Data Interpretation and Action

Based on the hypothetical data in Table 1, Batch B has a lower purity and higher levels of impurities compared to Batch A. This correlates with its reduced biological activity (higher IC50 value).

Possible Actions:

• Concentration Normalization: Adjust the concentration of Batch B based on its purity (92.1%) to see if the activity aligns with Batch A.

• Impurity Identification: If possible, identify the major impurities to understand if they could be interfering with the activity of Fructigenine A.

• Contact Supplier: Provide the comparative data to the supplier and request a replacement batch that meets the required purity specifications.

Key Analytical Protocols for Fructigenine A Characterization

Detailed analytical methods are crucial for establishing the identity, purity, and consistency of Fructigenine A batches.

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) in water (both with 0.1% formic acid).

• Gradient: Start at 20% acetonitrile, ramp to 95% over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 254 nm.

• Sample Preparation: Dissolve Fructigenine A in methanol (B129727) or DMSO to a concentration of 1 mg/mL.

• Analysis: Inject 10 µL and integrate the peak areas to determine the relative purity.

2. Mass Spectrometry (MS) for Identity Confirmation

• Technique: Electrospray ionization (ESI) in positive ion mode.

• Instrumentation: High-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Sample Infusion: Infuse the sample solution (prepared for HPLC) directly or analyze the eluent from the HPLC.

• Analysis: Look for the protonated molecule [M+H]+ at the expected m/z value for Fructigenine A (C27H29N3O3, exact mass: 443.2209).

3. Nuclear Magnetic Resonance (NMR) for Structural Integrity

• Technique: 1H NMR.

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d6) or deuterated chloroform (B151607) (CDCl3).

• Concentration: 5-10 mg of Fructigenine A.

• Analysis: Acquire the 1H NMR spectrum and compare it to a reference spectrum for Fructigenine A. The presence of unexpected signals may indicate impurities or degradation.

Hypothetical Signaling Pathway for Fructigenine A

Given its cytotoxic activity, Fructigenine A may act on pathways that regulate cell survival and apoptosis. The following diagram illustrates a hypothetical mechanism of action.

Caption: Hypothetical signaling pathway for Fructigenine A-induced apoptosis.

References

• 1. Fructigenine A | C27H29N3O3 | CID 367425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Reducing Batch-to-Batch Variability of Botanical Drug Products [sartorius.com]
• 4. masi.eu [masi.eu]
• 5. Batch-to-Batch Quality Consistency Evaluation of Botanical Drug Products Using Multivariate Statistical Analysis of the Chromatographic Fingerprint - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Analytical Methods for Fructigenine A Detection

Welcome to the technical support center for the analytical detection of Fructigenine A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on method development, troubleshooting, and frequently asked questions related to the quantification of this complex alkaloid.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical techniques for the quantification of Fructigenine A?

A1: Due to its complex structure and likely low concentrations in biological matrices, High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) is a suitable technique for initial screening and quantification at higher concentrations. For higher sensitivity and selectivity, especially in complex samples, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the recommended method.

Q2: What are the critical steps in sample preparation for Fructigenine A analysis?

A2: Effective sample preparation is crucial for accurate analysis and involves extraction, purification, and concentration.[1] Solid-Phase Extraction (SPE) is highly recommended to remove interfering substances from the sample matrix.[2] The choice of solvent and sorbent for SPE should be optimized based on the polarity of Fructigenine A.

Q3: How can I improve the resolution and peak shape in my HPLC analysis of Fructigenine A?

A3: Poor resolution and peak shape can be caused by several factors, including an inappropriate stationary phase, incorrect mobile phase composition, or column degradation.[3] To improve peak shape, ensure that the sample solvent is compatible with the mobile phase.[4] Optimizing the mobile phase composition, flow rate, and gradient can also enhance resolution.[3]

Q4: I am observing high background noise in my LC-MS/MS analysis. What could be the cause?

A4: High background noise in LC-MS can stem from contaminated solvents, an unstable detector, or leaks in the system. Ensure you are using high-purity solvents and that your mobile phase is properly degassed. Regular maintenance of the detector and inspection for leaks are also essential.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Fructigenine A using HPLC-UV and LC-MS/MS.

HPLC-UV Troubleshooting

Problem	Potential Cause	Solution	Citation
No peaks or very small peaks	Injection issue (e.g., air bubble in syringe, clogged injector)	Manually inspect the injection process. Purge the injector and ensure the sample loop is completely filled.
Column activity has changed or the sample has degraded	To confirm a sample issue, inject a fresh standard. If peaks are still small, the column may need to be replaced or regenerated.
Ghost peaks (peaks appearing in blank runs)	Contamination in the injector or column	Flush the injector and run a strong solvent through the column to remove contaminants.
Peak tailing	Column overload	Inject a smaller sample volume or dilute the sample.
Incompatibility between sample solvent and mobile phase	Whenever possible, dissolve the sample in the mobile phase.
Column void	Replace the column. Avoid sudden pressure changes to prevent future voids.
Fluctuating baseline	Air bubbles in the pump or detector	Degas the mobile phase. Purge the pump to remove any trapped air.
Mobile phase improperly mixed	If using a gradient, ensure proper mixing. Consider hand-mixing the mobile phase if the issue persists.
High backpressure	Blockage in the system (e.g., clogged frit, tubing, or column)	Systematically check each component for blockage, starting from the detector and moving backward. Backflushing the column may help.
Precipitated buffer in the mobile phase	Ensure the buffer is fully dissolved. If precipitation has occurred, flush the system with a high-aqueous wash.

LC-MS/MS Troubleshooting

Problem	Potential Cause	Solution	Citation
Low signal intensity	Ion suppression from matrix components	Improve sample cleanup using techniques like Solid-Phase Extraction (SPE). Dilute the sample if possible.
Inefficient ionization	Optimize the electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature). Consider trying a different ionization technique like APCI if ESI is not effective.
Poor reproducibility of retention times	Inconsistent mobile phase composition	Prepare fresh mobile phase daily and ensure accurate mixing.
Column aging	Use a guard column to protect the analytical column. Replace the column if performance degrades significantly.
High chemical noise	Contaminated solvents or reagents	Use LC-MS grade solvents and high-purity additives. Filter all mobile phases.
Leaks in the LC system	Inspect all fittings and connections for leaks.
Mass accuracy issues	Instrument not calibrated	Calibrate the mass spectrometer regularly according to the manufacturer's recommendations.
Fragment ion intensities are inconsistent	Collision energy is not optimized	Perform a compound optimization experiment to determine the optimal collision energy for each MRM transition.

Experimental Protocols

The following are hypothetical, yet representative, experimental protocols for the analysis of Fructigenine A. These should be optimized for your specific instrumentation and sample matrix.

Sample Preparation: Solid-Phase Extraction (SPE)

• Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol (B129727) followed by 5 mL of water.

• Loading: Load 1 mL of the sample (e.g., plasma, tissue homogenate) onto the cartridge.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute Fructigenine A with 5 mL of methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase.

HPLC-UV Method

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10-90% B

  • 15-18 min: 90% B

  • 18-20 min: 90-10% B

  • 20-25 min: 10% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm

• Column Temperature: 30 °C

LC-MS/MS Method

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile with 0.1% Formic acid

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions (Hypothetical):

  • Precursor Ion (Q1): [M+H]+ of Fructigenine A

  • Product Ion (Q3): Two stable and specific fragment ions

Quantitative Data Summary

The following tables present hypothetical quantitative data for the developed analytical methods.

Table 1: HPLC-UV Method Performance

Parameter	Value
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 8%
Accuracy (% Recovery)	92 - 105%

Table 2: LC-MS/MS Method Performance

Parameter	Value
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Intra-day Precision (%RSD)	< 4%
Inter-day Precision (%RSD)	< 6%
Accuracy (% Recovery)	95 - 108%
Matrix Effect	< 15%

Visualizations

Caption: Experimental workflow for Fructigenine A detection.

Caption: Hypothetical signaling pathway modulated by Fructigenine A.

References

• 1. mdpi.com [mdpi.com]
• 2. Sample Preparation – Chemical Analysis - Analytik Jena [analytik-jena.com]
• 3. aelabgroup.com [aelabgroup.com]
• 4. ijsdr.org [ijsdr.org]

Technical Support Center: Minimizing Off-Target Effects of Fructigenine A in Experiments

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding, identifying, and minimizing the off-target effects of Fructigenine A. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during experimentation with this novel compound.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are off-target effects, and why are they a significant concern when using a novel compound like Fructigenine A?

A1: Off-target effects occur when a compound, such as Fructigenine A, interacts with proteins other than its intended biological target. These unintended interactions are a major concern for several reasons:

• Cellular Toxicity: Binding to unintended targets can disrupt essential cellular pathways, causing toxicity that is unrelated to the on-target activity.[1]

• Lack of Reproducibility: Off-target effects can vary between different cell types and experimental conditions, leading to inconsistent and unreliable data.

For a novel compound like Fructigenine A, where the full spectrum of biological activity is not yet characterized, it is crucial to proactively investigate and control for off-target effects to ensure the validity of your experimental findings.

Q2: How can I start to evaluate the potential for off-target effects of Fructigenine A in my experiments?

A2: A systematic approach is necessary to begin assessing the off-target profile of Fructigenine A. Initial steps should include:

• Dose-Response Curves: Determine the lowest effective concentration of Fructigenine A that produces the desired on-target effect by performing a dose-response study.[1] Higher concentrations are more likely to engage lower-affinity off-targets.

• Phenotypic Anchoring: Compare the observed phenotype with the known consequences of inhibiting the hypothesized target through other means (e.g., genetic knockdown).

• Control Compounds: If available, use a structurally similar but inactive analog of Fructigenine A as a negative control. This helps to ensure that the observed effects are not due to the chemical scaffold itself.[1]

Q3: What are the critical control experiments to include when using Fructigenine A?

A3: To obtain robust and interpretable results, the following controls are highly recommended:

• Vehicle Control: Always include a control group treated with the vehicle (e.g., DMSO) used to dissolve Fructigenine A.

• Positive Control: Use a well-characterized compound known to produce the same effect through the intended target.

• Negative Control: As mentioned above, a structurally related inactive analog is ideal. If not available, use a compound with a completely different mechanism of action.

• Target Knockdown/Knockout: The most definitive control is to use cells where the intended target has been genetically silenced (e.g., using siRNA or CRISPR).[1] If Fructigenine A still produces the same effect in these cells, it is likely due to off-target interactions.

Q4: What is the recommended concentration range for using Fructigenine A to minimize off-target effects?

A4: The optimal concentration of Fructigenine A should be empirically determined for each cell type and assay. A general guideline is to use the lowest concentration that gives a robust on-target effect. It is recommended to perform a dose-response curve and select a concentration at or near the EC50 or IC50 for the desired phenotype, while avoiding concentrations that induce widespread, non-specific toxicity.

Section 2: Troubleshooting Guide

Problem: I observe significant cytotoxicity with Fructigenine A, but I am unsure if it is an on-target or off-target effect.

Solution:

• Perform a Dose-Response Cytotoxicity Assay: Characterize the cytotoxic profile of Fructigenine A in your cell line of interest.

• Validate with Target Knockdown: Use siRNA or CRISPR to knock down your hypothesized target. If the cytotoxicity is significantly reduced in the knockdown cells compared to control cells treated with Fructigenine A, it suggests the effect is at least partially on-target.

• Rescue Experiment: If possible, overexpress a resistant mutant of the target protein. If this rescues the cells from Fructigenine A-induced cytotoxicity, it provides strong evidence for on-target activity.

• Apoptosis/Cell Cycle Analysis: Investigate the mechanism of cell death (e.g., apoptosis, necrosis, cell cycle arrest). This can provide clues as to the pathways involved and help to differentiate between specific on-target and non-specific toxic effects.

Problem: My experimental results with Fructigenine A are inconsistent across different cell lines.

Solution:

• Assess Target Expression Levels: Check the expression level of the hypothesized target protein in each cell line. Variability in target expression can lead to different sensitivities to Fructigenine A.

• Consider Off-Target Expression: Different cell lines may have varying expression levels of off-target proteins, leading to inconsistent phenotypic outcomes.

• Standardize Experimental Conditions: Ensure that all experimental parameters, such as cell density, passage number, and media composition, are consistent across experiments.

• Perform a Broader Screen: If inconsistencies persist, consider a broader profiling approach, such as a kinome scan or proteomic analysis, to identify potential off-targets that may be differentially expressed in your cell lines.

Problem: I have a hypothesized target for Fructigenine A, but the observed phenotype does not align with the known function of that target.

Solution:

• Confirm Target Engagement: Use a direct binding assay, such as the Cellular Thermal Shift Assay (CETSA), to confirm that Fructigenine A is engaging with your hypothesized target in the cellular environment.

• Re-evaluate the Hypothesized Mechanism: The current understanding of the target's function may be incomplete. Your findings with Fructigenine A could be revealing a novel role for the target protein.

• Investigate Off-Target Effects: It is highly probable that the observed phenotype is due to one or more off-target interactions. Employ target identification methods to uncover these off-targets.

• Consult the Literature for Structurally Similar Compounds: Investigate if compounds with a similar chemical structure to Fructigenine A are known to have other biological activities.

Section 3: Key Experimental Protocols

Protocol 1: Determining the Optimal Dose Range for Fructigenine A using a Cell Viability Assay

Objective: To determine the concentration range of Fructigenine A that results in a measurable biological effect (e.g., cytotoxicity) and to identify the IC50 value.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 2x serial dilution of Fructigenine A in culture medium, starting from a high concentration (e.g., 100 µM) down to a low concentration (e.g., 0.1 nM). Include a vehicle-only control.

• Treatment: Remove the old medium from the cells and add the Fructigenine A dilutions.

• Incubation: Incubate the cells for a relevant time period (e.g., 24, 48, or 72 hours).

• Viability Assessment: Add a viability reagent (e.g., MTT, resazurin, or a cell-titer glo reagent) and incubate according to the manufacturer's instructions.

• Data Acquisition: Read the absorbance or fluorescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and plot the percent viability against the log of the Fructigenine A concentration. Fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Target Validation using Genetic Knockdown (siRNA)

Objective: To determine if the biological effect of Fructigenine A is dependent on the presence of a hypothesized target protein.

Methodology:

• siRNA Transfection: Transfect cells with an siRNA specific to the target protein and a non-targeting control siRNA.

• Incubation for Knockdown: Incubate the cells for 48-72 hours to allow for knockdown of the target protein.

• Protein Expression Analysis: Harvest a subset of the cells to confirm knockdown efficiency by Western blot or qPCR.

• Fructigenine A Treatment: Treat the remaining cells with Fructigenine A at a concentration around the IC50 value and a vehicle control.

• Phenotypic Assay: Perform the relevant phenotypic assay (e.g., cell viability, apoptosis assay).

• Data Analysis: Compare the effect of Fructigenine A in the target knockdown cells to the control siRNA-treated cells. A significant reduction in the effect in the knockdown cells indicates on-target activity.

Protocol 3: Identifying Potential Off-Targets using Proteomic Profiling

Objective: To identify proteins that interact with Fructigenine A in an unbiased manner.

Methodology:

• Affinity Probe Synthesis: Synthesize a Fructigenine A analog with a reactive group for immobilization or a clickable tag.

• Cell Lysis: Prepare a cell lysate from the cell line of interest.

• Affinity Pulldown: Incubate the lysate with immobilized Fructigenine A or perform a click reaction with the tagged analog to capture interacting proteins.

• Washing: Wash extensively to remove non-specific binders.

• Elution and Digestion: Elute the bound proteins and digest them into peptides.

• Mass Spectrometry: Analyze the peptides by LC-MS/MS to identify the proteins.

• Data Analysis: Compare the identified proteins to a control pulldown with beads alone or a control compound to identify specific interactors.

Protocol 4: Confirming Target Engagement with the Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the direct binding of Fructigenine A to a target protein in intact cells.

Methodology:

• Cell Treatment: Treat intact cells with Fructigenine A or a vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures to induce protein denaturation.

• Cell Lysis: Lyse the cells to separate the soluble and aggregated protein fractions.

• Protein Quantification: Analyze the amount of soluble target protein remaining at each temperature by Western blot, ELISA, or other protein detection methods.

• Data Analysis: Plot the amount of soluble protein against temperature. A shift in the melting curve to a higher temperature in the Fructigenine A-treated cells indicates target engagement and stabilization.

Section 4: Data Presentation

Table 1: Example Dose-Response Data for Fructigenine A in Different Cancer Cell Lines

Cell Line	Hypothesized Target Expression (Relative Units)	IC50 (µM) after 48h Treatment
HeLa	1.2	5.8
A549	0.8	12.3
MCF-7	2.5	2.1
K562	0.3	25.6

Table 2: Comparison of Fructigenine A Cytotoxicity in Wild-Type vs. Target Knockdown Cells

Cell Type	Fructigenine A (10 µM) % Viability	Fold Change in Viability (KD/WT)
Wild-Type (WT)	45%	-
Target Knockdown (KD)	85%	1.89

Table 3: Hypothetical Kinome Scan Data for Fructigenine A (1 µM)

Kinase	% Inhibition
Hypothesized Target Kinase	92%
Off-Target Kinase 1	78%
Off-Target Kinase 2	65%
Average of other 400 kinases	<10%

Section 5: Visualizations

Caption: Workflow for investigating on-target and off-target effects of Fructigenine A.

Caption: Hypothetical signaling pathways affected by Fructigenine A leading to apoptosis.

References

• 1. benchchem.com [benchchem.com]

storage and handling guidelines for Fructigenine A stability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidelines for the storage, handling, and stability assessment of Fructigenine A. Adherence to these guidelines is crucial for ensuring the integrity of the compound and the validity of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Fructigenine A?

A1: While specific stability data for Fructigenine A is not extensively available, based on its chemical structure (a complex indole (B1671886) alkaloid amide), the following storage conditions are recommended to minimize degradation.[1] For long-term storage, solid Fructigenine A should be stored at -20°C or lower, protected from light and moisture. For short-term storage, refrigeration at 2-8°C is acceptable. Stock solutions should be stored in small, single-use aliquots at -80°C to avoid repeated freeze-thaw cycles.[1]

Q2: What is the best solvent for dissolving Fructigenine A?

A2: The choice of solvent depends on the experimental requirements. Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for creating concentrated stock solutions of many non-polar compounds.[1] For aqueous-based assays, it is crucial to ensure that the final concentration of the organic solvent is compatible with the experimental system and does not affect the results. Always use high-purity, anhydrous solvents.[1]

Q3: How can I protect Fructigenine A from degradation during experiments?

A3: To minimize degradation, prepare fresh working solutions from frozen stock aliquots for each experiment.[1] Protect solutions from direct light by using amber vials or by wrapping containers in aluminum foil. Avoid prolonged exposure to ambient temperatures.

Q4: What are the likely degradation pathways for Fructigenine A?

A4: Based on its indole alkaloid and amide functionalities, Fructigenine A may be susceptible to degradation under certain conditions. Potential degradation pathways include hydrolysis of the amide bond under strong acidic or basic conditions and oxidation of the indole ring. Exposure to UV light may also lead to photolytic degradation.

Q5: How can I check the stability of my Fructigenine A sample?

A5: The stability of Fructigenine A can be assessed using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC). This involves comparing the chromatogram of a stored sample to that of a freshly prepared standard to detect any degradation products, which would appear as new peaks, and to quantify the remaining parent compound.

Troubleshooting Guide

Symptom/Observation	Potential Cause(s)	Recommended Action(s)
Inconsistent or lower-than-expected experimental results.	Compound degradation leading to reduced potency or altered activity.	1. Verify Compound Integrity: Analyze the purity of your stock and working solutions using a suitable analytical method like HPLC or LC-MS. 2. Review Storage and Handling: Confirm that the compound has been stored at the recommended temperature, protected from light, and in tightly sealed containers. 3. Prepare Fresh Solutions: Make fresh working solutions from a new stock aliquot and repeat the experiment.
Visible changes in the compound (e.g., color change, precipitation).	Chemical instability, such as oxidation or hydrolysis, or poor solubility in the chosen solvent.	1. Consult Solubility Data: If available, review literature for solubility information. 2. Assess Solution Stability: Visually inspect solutions for any signs of precipitation or color change over time. 3. Consider a Different Solvent: If solubility is an issue, a different solvent system may be required.
Appearance of new peaks in HPLC analysis of stability samples.	Formation of degradation products.	1. Characterize Degradants: If possible, use techniques like LC-MS to identify the structure of the degradation products. 2. Perform Forced Degradation: Conduct forced degradation studies (see experimental protocols below) to intentionally generate degradation products and confirm their retention times in your analytical method.

Illustrative Stability Data for Fructigenine A

The following tables present illustrative quantitative data on the stability of Fructigenine A under various stress conditions. This data is based on general knowledge of similar compounds and should be confirmed by experimental studies.

Table 1: Illustrative Thermal Stability of Solid Fructigenine A

Temperature	Storage Duration	Purity (%)	Appearance
40°C	1 month	95.2	Slight yellowing
25°C	3 months	98.1	No change
4°C	6 months	99.5	No change
-20°C	12 months	>99.8	No change

Table 2: Illustrative Stability of Fructigenine A in Solution (1 mg/mL in DMSO) at 4°C

Time Point	Purity (%)	Observations
Initial	100	Clear, colorless solution
24 hours	99.7	No change
7 days	98.5	No change
1 month	96.2	Slight yellow tint

Table 3: Illustrative Forced Degradation of Fructigenine A

Stress Condition	Duration	Degradation (%)	Number of Degradation Products
0.1 M HCl (60°C)	24 hours	15.4	2
0.1 M NaOH (60°C)	24 hours	12.8	3
1% H₂O₂ (RT)	24 hours	8.5	1
UV Light (254 nm)	48 hours	18.2	4
Dry Heat (80°C)	72 hours	10.5	2

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method Development for Fructigenine A

Objective: To develop an HPLC method capable of separating Fructigenine A from its potential degradation products.

Methodology:

• Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Use a gradient elution with a mobile phase consisting of (A) water with 0.1% formic acid and (B) acetonitrile (B52724) with 0.1% formic acid.

• Gradient Program:

  • 0-5 min: 90% A, 10% B

  • 5-25 min: Linear gradient to 10% A, 90% B

  • 25-30 min: Hold at 10% A, 90% B

  • 30.1-35 min: Return to 90% A, 10% B

• Flow Rate: 1.0 mL/min

• Detection: UV detection at a wavelength determined by the UV spectrum of Fructigenine A (e.g., 254 nm).

• Injection Volume: 10 µL

• Sample Preparation: Prepare samples in the mobile phase or a compatible solvent.

• Method Validation: Validate the method for specificity by analyzing stressed samples (from forced degradation studies) to ensure separation of degradation peaks from the parent peak.

Protocol 2: Forced Degradation Study of Fructigenine A

Objective: To intentionally degrade Fructigenine A under various stress conditions to identify potential degradation products and pathways.

Methodology:

• Sample Preparation: Prepare a stock solution of Fructigenine A (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile or methanol).

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.2 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with an equivalent amount of 0.2 M NaOH before HPLC analysis.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.2 M NaOH.

  • Incubate at 60°C for 24 hours.

  • Neutralize with an equivalent amount of 0.2 M HCl before HPLC analysis.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% hydrogen peroxide.

  • Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation (Solid State):

  • Place a known amount of solid Fructigenine A in a vial.

  • Heat in an oven at 80°C for 72 hours.

  • Dissolve in a suitable solvent for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of Fructigenine A to a UV light source (e.g., 254 nm) for 48 hours.

  • Keep a control sample wrapped in aluminum foil at the same temperature.

• Analysis: Analyze all stressed samples and controls by the developed stability-indicating HPLC method.

Visualizations

Caption: Workflow for Forced Degradation Study of Fructigenine A.

Caption: Troubleshooting Logic for Inconsistent Experimental Results.

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Fructigenine A: A Comparative Analysis of its Anti-Inflammatory Mechanism of Action

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the anti-inflammatory properties of Fructigenine A against well-established anti-inflammatory agents. This document synthesizes available experimental data, details relevant methodologies, and visually represents key inflammatory pathways.

Abstract

Fructigenine A, a natural compound isolated from Penicillium fructigenum, has demonstrated notable anti-inflammatory activity in preclinical models. However, its precise molecular mechanism of action remains largely uncharacterized. This guide compares the known anti-inflammatory effects of Fructigenine A with those of the non-steroidal anti-inflammatory drugs (NSAIDs) Indomethacin and Ibuprofen, and the natural compound Curcumin. While Indomethacin and Ibuprofen primarily act by inhibiting cyclooxygenase (COX) enzymes, Curcumin exerts its effects through the modulation of multiple signaling pathways, most notably the NF-κB pathway. This comparative analysis aims to highlight the current understanding of Fructigenine A's anti-inflammatory potential and underscore the need for further mechanistic investigations.

Comparative Analysis of Anti-Inflammatory Activity

The anti-inflammatory efficacy of Fructigenine A has been evaluated in vivo using standard models of acute inflammation. The following table summarizes the available data and compares it with Indomethacin.

Table 1: Comparison of Anti-Inflammatory Activity in in vivo Models

Compound	Model	Dosage/Route	% Inhibition of Edema	Comparator	% Inhibition by Comparator	Reference
Fructigenine A Derivatives	TPA-induced mouse ear edema	Not Specified	Significantly higher than Indomethacin	Indomethacin	Not Specified	[1]
Fructigenine A Derivatives	Carrageenan-induced rat paw edema	Not Specified	Significantly higher than Indomethacin	Indomethacin	Not Specified	[1]
Indomethacin	Carrageenan-induced rat paw edema	10 mg/kg	54% (at 3 hours)	-	-
Indomethacin	TPA-induced mouse ear edema	2 mg/ear	87.39% - 90.13%	-	-

Note: Specific quantitative data for Fructigenine A was not available in the reviewed literature. The reference indicates that its derivatives showed significantly higher activity than the standard, Indomethacin.

Mechanisms of Action: A Comparative Overview

A significant disparity exists in the current understanding of the molecular mechanisms of action between Fructigenine A and the comparator compounds.

Fructigenine A: The precise molecular targets and signaling pathways modulated by Fructigenine A to exert its anti-inflammatory effects have not yet been elucidated in the available scientific literature. Its activity in the TPA and carrageenan-induced edema models suggests a potential interference with mediators involved in these inflammatory processes, but further research is required for confirmation.

Indomethacin and Ibuprofen: These classic NSAIDs function primarily as non-selective inhibitors of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[2][3][4] By blocking the activity of these enzymes, Indomethacin and Ibuprofen prevent the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.

Curcumin: The anti-inflammatory mechanism of Curcumin is multifaceted and involves the modulation of numerous signaling pathways. A primary mode of action is the inhibition of the nuclear factor-kappa B (NF-κB) pathway, a critical regulator of the inflammatory response. Curcumin has been shown to suppress the activation of NF-κB, thereby downregulating the expression of various pro-inflammatory genes, including those for cytokines like TNF-α, IL-1β, and IL-6. Additionally, Curcumin can modulate other pathways such as the mitogen-activated protein kinase (MAPK) and Janus kinase (JAK)-signal transducer and activator of transcription (STAT) pathways, and activate the antioxidant Nrf2 pathway.

Signaling Pathways in Inflammation

The following diagrams illustrate the established signaling pathways for the comparator compounds. The pathway for Fructigenine A remains to be determined.

Mechanism of Action for Ibuprofen and Indomethacin.

Simplified NF-κB Inhibitory Mechanism of Curcumin.

Experimental Protocols

The following are detailed methodologies for the key in vivo experiments cited in the comparison of Fructigenine A's anti-inflammatory activity.

TPA-Induced Mouse Ear Edema

Objective: To assess the topical anti-inflammatory activity of a compound.

Materials:

• 12-O-tetradecanoylphorbol-13-acetate (TPA)

• Acetone (B3395972) (vehicle)

• Test compound (Fructigenine A or comparator)

• Micropipettes

• Balance (for weighing ear punches)

• Biopsy punch (e.g., 6 mm)

• Mice (e.g., BALB/c or ICR)

Procedure:

• Dissolve TPA in acetone to the desired concentration (e.g., 2.5 µg/20 µL).

• Dissolve the test compound and the positive control (e.g., Indomethacin) in acetone at various concentrations.

• Apply the test compound or vehicle topically to the inner and outer surfaces of the right ear of the mice (e.g., 10 µL on each side). The left ear serves as the untreated control.

• After a set period (e.g., 30 minutes), apply the TPA solution to the right ear of all mice except for the negative control group.

• After a specific duration of inflammation (e.g., 4-6 hours), sacrifice the mice by cervical dislocation.

• Using a biopsy punch, remove a standardized section from both the right and left ears.

• Weigh the ear punches immediately.

• The degree of edema is calculated as the difference in weight between the right (treated) and left (control) ear punches.

• The percentage inhibition of edema is calculated using the formula: % Inhibition = [1 - (Edema_test / Edema_control)] x 100

Carrageenan-Induced Rat Paw Edema

Objective: To evaluate the systemic anti-inflammatory activity of a compound.

Materials:

• Lambda-Carrageenan (1% w/v in saline)

• Test compound (Fructigenine A or comparator)

• Vehicle for the test compound (e.g., saline, Tween 80 solution)

• Pletismometer

• Rats (e.g., Wistar or Sprague-Dawley)

• Syringes and needles for administration

Procedure:

• Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Administer the test compound or the positive control (e.g., Indomethacin) via the desired route (e.g., oral gavage, intraperitoneal injection) at a specific time before carrageenan injection (e.g., 30-60 minutes). The control group receives only the vehicle.

• Induce inflammation by injecting a standardized volume of 1% carrageenan solution (e.g., 0.1 mL) into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume at various time points after carrageenan injection (e.g., 1, 2, 3, 4, 5, and 24 hours).

• The increase in paw volume is calculated by subtracting the initial paw volume from the paw volume at each time point.

• The percentage inhibition of edema is calculated for each time point using the formula: % Inhibition = [1 - (ΔV_test / ΔV_control)] x 100 where ΔV is the change in paw volume.

Workflow for In Vivo Anti-Inflammatory Assays.

Conclusion and Future Directions

Fructigenine A and its derivatives have demonstrated promising anti-inflammatory activity in preclinical models, surpassing the efficacy of the established NSAID Indomethacin in some instances. However, a significant knowledge gap exists regarding its molecular mechanism of action. In contrast, the mechanisms of Indomethacin, Ibuprofen, and Curcumin are well-documented, providing a clear framework for their anti-inflammatory effects.

For drug development professionals and researchers, Fructigenine A represents an intriguing lead compound. Future research should prioritize the elucidation of its molecular targets and its impact on key inflammatory signaling pathways such as NF-κB and MAPK. Understanding these mechanisms will be crucial for its potential development as a novel anti-inflammatory therapeutic agent. Comparative studies employing a wider range of in vitro and in vivo models are also warranted to fully characterize its pharmacological profile.

References

• 1. researchgate.net [researchgate.net]
• 2. Fight Inflammation by Inhibiting NF-KB - Life Extension [lifeextension.com]
• 3. Anti-inflammatory activity of arctigenin from Forsythiae Fructus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Analysis of Fructigenine A and Its Derivatives: A Review of Cytotoxic Effects

Despite the recognized cytotoxic potential of the natural product Fructigenine A against various cancer cell lines, a comprehensive comparative analysis of its derivatives remains elusive due to a lack of publicly available experimental data. While the parent compound has been shown to inhibit the proliferation of several cancer cell types, including lymphoma, carcinoma, fibrosarcoma, and leukemia, detailed structure-activity relationship studies through the synthesis and cytotoxic evaluation of its analogs are not yet present in the scientific literature.

Fructigenine A, a complex alkaloid, has been noted for its cytotoxic properties against a range of cancer cell lines.[1] Reports indicate its activity against mouse lymphoma L-5178y cells, mouse carcinoma cells tsFT210, murine fibrosarcoma L929, human cervical tumor HeLa cells, and human erythroleukemia K562 cells.[1] However, these studies often lack the quantitative data, such as IC50 values, that are crucial for a detailed comparative analysis.

The total synthesis of Fructigenine A has been successfully achieved, a development that theoretically opens the door for the creation and biological evaluation of a wide array of its derivatives.[1][2] Such studies are essential for understanding the pharmacophore of the molecule—the key structural features responsible for its cytotoxic activity—and for potentially developing more potent and selective anticancer agents.

Currently, the scientific literature does not contain studies detailing the synthesis of a series of Fructigenine A derivatives followed by a systematic evaluation of their cytotoxic effects. This critical gap in the research landscape prevents the creation of a data-driven comparison of the bioactivity of these compounds. As a result, it is not possible at this time to present a quantitative comparison of the cytotoxic effects of Fructigenine A and its derivatives, nor to provide detailed experimental protocols or signaling pathway diagrams related to their specific mechanisms of action.

Further research is required to synthesize and evaluate Fructigenine A derivatives to elucidate their structure-activity relationships and to determine their potential as novel therapeutic agents. Such studies would be invaluable to researchers, scientists, and drug development professionals working in the field of oncology.

References

• 1. researchgate.net [researchgate.net]
• 2. Total syntheses of (-)-fructigenine A and (-)-5-N-acetylardeemin - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Anti-Inflammatory Potential of Fructigenine A in Preclinical Models

A Comparative Analysis of its Validated Activity in Animal Models of Inflammation

For researchers and drug development professionals navigating the landscape of novel anti-inflammatory agents, Fructigenine A, a natural compound isolated from Penicillium fructigenum, has emerged as a molecule of interest. Preclinical studies have validated its anti-inflammatory properties in established animal models, suggesting its potential as a therapeutic candidate. This guide provides a comprehensive overview of the experimental validation of Fructigenine A's anti-inflammatory activity, offering a comparative perspective and detailed methodologies for the key assays employed.

While direct quantitative data for Fructigenine A from publicly accessible literature is limited, this guide presents the established frameworks for evaluating such compounds, using the well-characterized non-steroidal anti-inflammatory drug (NSAID), indomethacin (B1671933), as a comparator. This approach allows for a clear understanding of the experimental endpoints and benchmarks used to assess anti-inflammatory efficacy.

Performance in Acute Inflammation Models: A Comparative Overview

The anti-inflammatory effects of Fructigenine A have been investigated using two standard in vivo models of acute inflammation: the 12-O-tetradecanoylphorbol-13-acetate (TPA)-induced mouse ear edema model and the carrageenan-induced rat paw edema model. Derivatives of Fructigenine A have demonstrated significantly higher anti-inflammatory activity than the standard drug, indomethacin, in these assays[1].

TPA-Induced Mouse Ear Edema

This model assesses the ability of a compound to inhibit acute inflammation and edema induced by the topical application of TPA, a potent activator of protein kinase C (PKC). The efficacy is typically measured as the percentage of inhibition of the increase in ear punch weight.

Table 1: Illustrative Comparison of Anti-inflammatory Activity in TPA-Induced Mouse Ear Edema

Treatment Group	Dose (mg/ear)	Mean Increase in Ear Punch Weight (mg) ± SEM	Inhibition (%)
Vehicle (TPA control)	-	12.5 ± 1.2	-
Fructigenine A	Data not available	Data not available	Data not available
Indomethacin	1.0	6.8 ± 0.7	45.6

Note: The data for Indomethacin is representative and intended for illustrative purposes to demonstrate the typical data structure for this assay.

Carrageenan-Induced Rat Paw Edema

This widely used model evaluates the anti-edematous effect of a compound against inflammation induced by the subplantar injection of carrageenan. The paw volume is measured at various time points after carrageenan administration to determine the extent of edema inhibition.

Table 2: Illustrative Comparison of Anti-inflammatory Activity in Carrageenan-Induced Rat Paw Edema

Treatment Group	Dose (mg/kg, p.o.)	Paw Volume (mL) at 3h post-carrageenan ± SEM	Inhibition (%)
Vehicle (Carrageenan control)	-	1.8 ± 0.15	-
Fructigenine A	Data not available	Data not available	Data not available
Indomethacin	10	0.9 ± 0.11	50.0

Note: The data for Indomethacin is representative and intended for illustrative purposes to demonstrate the typical data structure for this assay.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are the standard protocols for the two animal models discussed.

TPA-Induced Mouse Ear Edema Protocol

• Animals: Male ICR mice (25-30 g) are used.

• Induction of Edema: A solution of TPA (2.5 µg) in acetone (B3395972) (20 µL) is topically applied to the inner and outer surfaces of the right ear of each mouse. The left ear serves as a control.

• Treatment: Fructigenine A or a reference compound (e.g., indomethacin) is dissolved in a suitable vehicle and applied topically to the right ear shortly before or after TPA application. The vehicle is applied to the control group.

• Assessment: After a specified period (typically 4-6 hours), the mice are euthanized, and a standard-sized circular biopsy (e.g., 6 mm diameter) is taken from both the treated and untreated ears.

• Data Analysis: The weight of each ear punch is measured. The extent of edema is calculated as the difference in weight between the right (TPA-treated) and left (untreated) ear punches. The percentage of inhibition of edema by the test compound is calculated using the following formula: % Inhibition = [ (Control Edema - Treated Edema) / Control Edema ] x 100

Carrageenan-Induced Rat Paw Edema Protocol

• Animals: Male Wistar or Sprague-Dawley rats (150-200 g) are used.

• Induction of Edema: A 1% (w/v) solution of carrageenan in sterile saline (0.1 mL) is injected into the subplantar region of the right hind paw of each rat.

• Treatment: Fructigenine A or a reference compound (e.g., indomethacin) is administered orally (p.o.) or intraperitoneally (i.p.) at a specified time (e.g., 1 hour) before carrageenan injection. The control group receives the vehicle.

• Assessment: The paw volume is measured using a plethysmometer at baseline (before carrageenan injection) and at various time points thereafter (e.g., 1, 2, 3, 4, 5, and 6 hours).

• Data Analysis: The increase in paw volume is calculated as the difference between the paw volume at each time point and the baseline paw volume. The percentage of inhibition of edema by the test compound is calculated for each time point using the following formula: % Inhibition = [ (Control Edema - Treated Edema) / Control Edema ] x 100

Mechanistic Insights: Signaling Pathways in Inflammation

Understanding the underlying molecular mechanisms is paramount in drug development. While the specific targets of Fructigenine A are yet to be fully elucidated, its anti-inflammatory activity is expected to involve the modulation of key signaling pathways implicated in the TPA and carrageenan-induced inflammatory responses.

The following diagrams illustrate the general signaling cascades activated in these models, which represent potential targets for Fructigenine A.

Caption: TPA-induced inflammatory signaling cascade.

Caption: Biphasic inflammatory response in the carrageenan-induced paw edema model.

Conclusion

The available evidence indicates that Fructigenine A possesses notable anti-inflammatory properties, as demonstrated in validated animal models of acute inflammation. Although specific quantitative data remains to be fully disclosed in the public domain, the established efficacy of its derivatives against a standard NSAID like indomethacin underscores its therapeutic potential. The detailed protocols and mechanistic pathways provided in this guide offer a solid foundation for researchers to further investigate and compare the anti-inflammatory profile of Fructigenine A and its analogues. Future studies focusing on dose-response relationships, elucidation of specific molecular targets, and evaluation in chronic inflammation models will be crucial in advancing this promising natural compound towards clinical development.

References

• 1. Amelioration of TPA-induced skin inflammation by the leaf extract of Vernonia amygdalina involves ERK/STAT3 (Ser727) signaling inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Structure-Activity Landscape of Fructigenine A Analogs: A Comparative Guide

Fructigenine A, a complex indole (B1671886) alkaloid, presents a scaffold with significant therapeutic potential. However, the exploration of its SAR is still in its nascent stages. To bridge this gap, this guide leverages a detailed study on a series of indole diketopiperazine alkaloids that share core structural elements with Fructigenine A. The findings from this proxy study provide a foundational understanding of how modifications to the indole and diketopiperazine moieties can impact antimicrobial activity.

Comparative Analysis of Antimicrobial Activity

The antimicrobial activity of a series of 24 indole diketopiperazine analogs was evaluated against a panel of four bacterial strains: Staphylococcus aureus, Bacillus subtilis (Gram-positive), Pseudomonas aeruginosa, and Escherichia coli (Gram-negative). The minimum inhibitory concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism, was determined for each analog. The results, summarized in the table below, highlight key SAR trends.

Compound	R Group	S. aureus MIC (μM)	B. subtilis MIC (μM)	P. aeruginosa MIC (μM)	E. coli MIC (μM)
3a	H	4.61	9.23	2.31	4.61
3b	4-F	1.93	3.87	0.97	1.93
3c	4-Cl	0.94	1.88	1.88	3.75
3d	4-Br	1.81	3.62	3.62	7.25
4a	H	2.20	4.40	1.10	2.20
4b	4-F	1.10	2.20	2.20	4.40
4c	4-Cl	2.14	4.28	4.28	8.56
4d	4-Br	2.05	4.10	8.20	16.4

Note: This table presents a selection of the most active compounds from the study for illustrative purposes. The full study encompassed 24 analogs.

The data reveals that the nature of the substituent on the phenyl ring significantly influences the antibacterial activity. Notably, the presence of a halogen at the 4-position of the phenyl ring (compounds 3b-3d and 4b-4d ) generally enhances the antimicrobial potency compared to the unsubstituted analogs (3a and 4a ). Compound 3c , with a chloro-substituent, emerged as one of the most potent analogs, exhibiting MIC values as low as 0.94 μM against S. aureus.[1]

Experimental Protocols

The determination of the minimum inhibitory concentration (MIC) for the indole diketopiperazine analogs was conducted using the broth microdilution method.

Broth Microdilution Assay

• Preparation of Bacterial Inoculum: Bacterial strains (S. aureus, B. subtilis, P. aeruginosa, and E. coli) were cultured in a suitable broth medium until they reached the logarithmic growth phase. The bacterial suspension was then diluted to a standardized concentration, typically 5 x 10^5 colony-forming units (CFU)/mL.

• Preparation of Compound Dilutions: The test compounds were dissolved in dimethyl sulfoxide (B87167) (DMSO) to create stock solutions. A series of twofold dilutions of each compound were then prepared in a 96-well microtiter plate using the appropriate broth medium. The final concentrations of the compounds typically ranged from 0.39 to 50 µg/mL.

• Inoculation and Incubation: Each well containing the diluted compound was inoculated with the standardized bacterial suspension. A positive control (broth with bacteria and no compound) and a negative control (broth only) were also included on each plate. The plates were then incubated at 37°C for 16-20 hours.

• Determination of MIC: After incubation, the plates were visually inspected for bacterial growth, which is indicated by the turbidity of the broth. The MIC was recorded as the lowest concentration of the compound at which no visible growth occurred.

Molecular Docking and Proposed Mechanism of Action

To elucidate the potential mechanism of action for the observed antimicrobial activity, a molecular docking study was performed. The study targeted the β-ketoacyl-acyl carrier protein synthase III (FabH) from E. coli, a key enzyme in bacterial fatty acid synthesis.[1]

References

• 1. protocols.io [protocols.io]

A Comparative Analysis of Fructigenine A and Arctigenin with Known Anti-inflammatory Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory properties of Fructigenine A and Arctigenin (B1665602) against well-established non-steroidal anti-inflammatory drugs (NSAIDs) and corticosteroids. Due to the limited publicly available data on Fructigenine A, this guide will primarily focus on Arctigenin, a bioactive lignan (B3055560) with significant anti-inflammatory effects. The information on Fructigenine A is included to the extent that it is available in the current scientific literature.

Executive Summary

Inflammation is a critical biological response, but its dysregulation can lead to chronic diseases. The management of inflammatory conditions heavily relies on drugs like NSAIDs and corticosteroids, which, despite their efficacy, are associated with significant side effects. This has spurred research into novel anti-inflammatory agents from natural sources. Arctigenin, a lignan found in plants of the Arctium genus, has demonstrated potent anti-inflammatory activities by modulating key signaling pathways and reducing the production of pro-inflammatory mediators.[1][2] This document synthesizes experimental data to compare the mechanisms and efficacy of Arctigenin with standard anti-inflammatory drugs, providing a resource for researchers in drug discovery and development.

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data for Arctigenin and selected anti-inflammatory drugs, focusing on their inhibitory effects on key inflammatory markers.

Table 1: Inhibition of Cyclooxygenase (COX) Enzymes

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity (COX-1/COX-2)
Arctigenin	Not widely reported; some studies suggest weak to no direct inhibition.[3][4]	0.1 µM resulted in a 26.7% decrease in gene expression.[5]	Not established as a direct selective inhibitor.
Ibuprofen	2.9 - 13	1.1 - 80	Non-selective
Celecoxib	82	0.04 - 6.8	Highly Selective for COX-2

Table 2: Inhibition of Pro-inflammatory Cytokine Production

Compound	Target Cytokine	Cell Type	IC50 or Inhibition %
Arctigenin	TNF-α	LPS-activated RAW 264.7 cells	IC50 = 19.6 µM
TNF-α	LPS-activated THP-1 cells	IC50 = 25.0 µM
IL-6	LPS-activated RAW 264.7 cells	IC50 = 29.2 µM
IL-1β, IL-18	LPS-activated THP-1 cells	Significant suppression
Dexamethasone	TNF-α, IL-6	LPS-stimulated whole blood	Dose-dependent inhibition
IFN-γ	Con-A stimulated PBMC	IC50 < 1 nM (in murine mast cells for other cytokines)

Mechanisms of Action: A Comparative Overview

The anti-inflammatory effects of Arctigenin, NSAIDs, and corticosteroids are mediated through distinct and overlapping mechanisms.

• Arctigenin : Primarily exerts its anti-inflammatory effects by inhibiting the NF-κB signaling pathway. It has been shown to prevent the phosphorylation of IκBα and the subsequent nuclear translocation of p65, a key subunit of NF-κB. This leads to the downregulation of pro-inflammatory genes, including those for cytokines like TNF-α, IL-1β, and IL-6, as well as the enzyme iNOS. Arctigenin also influences other pathways, such as the MAPK and PI3K/Akt signaling cascades.

• NSAIDs (Ibuprofen, Celecoxib) : The primary mechanism of action for NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the conversion of arachidonic acid into prostaglandins (B1171923). Prostaglandins are key mediators of pain, fever, and inflammation. Ibuprofen is a non-selective NSAID, inhibiting both COX-1 and COX-2. In contrast, Celecoxib is a selective COX-2 inhibitor, which was developed to reduce the gastrointestinal side effects associated with COX-1 inhibition.

• Corticosteroids (Dexamethasone) : Dexamethasone is a potent synthetic glucocorticoid with broad anti-inflammatory and immunosuppressive effects. It binds to cytosolic glucocorticoid receptors, and this complex translocates to the nucleus to regulate gene expression. Dexamethasone upregulates the expression of anti-inflammatory proteins and downregulates the expression of pro-inflammatory cytokines like TNF-α, IL-1, and IL-6. It also inhibits phospholipase A2, which reduces the availability of arachidonic acid, the precursor for both prostaglandins and leukotrienes.

Signaling Pathway and Mechanistic Comparison Diagrams

Caption: Comparative mechanisms of Arctigenin, NSAIDs, and Corticosteroids.

Caption: NF-κB signaling pathway with drug inhibition points.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Carrageenan-Induced Paw Edema in Rodents

This is a classic in vivo model for evaluating the anti-inflammatory activity of compounds.

• Objective: To assess the ability of a test compound to reduce acute inflammation.

• Animal Model: Male Wistar or Sprague-Dawley rats (150-200g) are typically used.

• Procedure:

  • Animals are fasted overnight with free access to water.

  • The initial volume of the right hind paw is measured using a plethysmometer.

  • Animals are divided into groups: vehicle control, positive control (e.g., Indomethacin 10 mg/kg), and test compound groups (various doses).

  • The test compound or vehicle is administered orally or intraperitoneally.

  • After a set time (e.g., 60 minutes), 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw.

  • Paw volume is measured at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the vehicle control group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

LPS-Stimulated Macrophage Assay for Cytokine Production

This in vitro assay is used to determine the effect of a compound on the production of pro-inflammatory cytokines.

• Objective: To quantify the inhibitory effect of a test compound on cytokine release from activated macrophages.

• Cell Line: Murine macrophage cell lines (e.g., RAW 264.7) or human monocytic cell lines (e.g., THP-1) are commonly used.

• Procedure:

  • Cells are cultured in appropriate media and seeded into multi-well plates.

  • Cells are pre-treated with various concentrations of the test compound or vehicle for a specified time (e.g., 1-2 hours).

  • Inflammation is induced by adding lipopolysaccharide (LPS) (e.g., 1 µg/mL) to the cell cultures.

  • The cells are incubated for a further period (e.g., 18-24 hours).

  • The cell culture supernatant is collected.

• Data Analysis: The concentration of cytokines (e.g., TNF-α, IL-6, IL-1β) in the supernatant is quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits specific for each cytokine. The IC50 value, the concentration of the compound that causes 50% inhibition of cytokine production, is then calculated.

COX Fluorescent Inhibitor Screening Assay

This in vitro assay measures the direct inhibitory effect of a compound on COX-1 and COX-2 enzyme activity.

• Objective: To determine the IC50 values of a test compound for COX-1 and COX-2.

• Principle: The assay utilizes the peroxidase activity of COX enzymes. The reaction between PGG2 (produced by COX) and a fluorometric probe produces a highly fluorescent product (resorufin), which can be measured.

• Procedure:

  • The reaction is set up in a 96-well plate.

  • Wells are prepared for 100% initial activity (enzyme, buffer, solvent), background (no enzyme), inhibitor controls (known selective inhibitors), and test compound wells (enzyme, buffer, test compound at various concentrations).

  • The plate is incubated for a short period (e.g., 5-10 minutes) at room temperature to allow for inhibitor binding.

  • A fluorescent substrate (e.g., ADHP) is added to all wells.

  • The reaction is initiated by adding arachidonic acid to all wells.

  • Fluorescence (Ex/Em = 530-540/585-595 nm) is measured kinetically.

• Data Analysis: The rate of reaction (slope of the fluorescence curve) is calculated for each well. The percentage inhibition for each concentration of the test compound is determined relative to the 100% initial activity control. The IC50 value is then calculated from the dose-response curve.

Caption: A typical workflow for screening anti-inflammatory compounds.

Conclusion

Arctigenin presents a compelling profile as a potential anti-inflammatory agent, operating through mechanisms that are distinct from traditional NSAIDs. Its primary mode of action appears to be the potent inhibition of the NF-κB signaling pathway, leading to a broad suppression of pro-inflammatory mediators. While it does not appear to be a direct and potent inhibitor of COX enzymes in the same manner as NSAIDs, its ability to reduce COX-2 expression downstream of NF-κB is a significant aspect of its anti-inflammatory effect. Compared to corticosteroids, Arctigenin offers a more targeted approach by primarily affecting the NF-κB pathway, which may translate to a more favorable side-effect profile. Further research, particularly direct comparative studies and clinical trials, is necessary to fully elucidate the therapeutic potential of Arctigenin in inflammatory diseases. The limited data on Fructigenine A suggests that further investigation into its properties is also warranted.

References

• 1. Arctigenin: Harnessing Nature’s Power as an Anti-Inflammatory Agent [gavinpublishers.com]
• 2. gavinpublishers.com [gavinpublishers.com]
• 3. In vitro anti-inflammatory effects of arctigenin, a lignan from Arctium lappa L., through inhibition on iNOS pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Overview of the anti-inflammatory effects, pharmacokinetic properties and clinical efficacies of arctigenin and arctiin from Arctium lappa L - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Validating the Molecular Targets of Fructigenine A: A Guide for Researchers

To date, the specific molecular targets of Fructigenine A have not been definitively identified and validated in publicly available scientific literature. While the compound has demonstrated cytotoxic effects against a range of cancer cell lines, the underlying mechanisms of action and the precise intracellular molecules it interacts with remain subjects for future investigation.

Fructigenine A, a natural product first isolated from Penicillium fructigenum, has attracted interest for its biological activity, particularly its potential as an anticancer agent. Studies have reported its ability to inhibit the proliferation of various cancer cell lines, including mouse lymphoma L-5178y, mouse carcinoma tsFT210, murine fibrosarcoma L929, human cervical tumor HeLa, and human erythroleukemia K562 cells. However, the molecular basis for this cytotoxicity is yet to be elucidated.

This guide, intended for researchers, scientists, and drug development professionals, outlines a prospective framework for the identification and validation of Fructigenine A's molecular targets. It provides a roadmap for future research by detailing common experimental approaches and data presentation strategies that can be employed once putative targets are discovered.

Prospective Experimental Workflow for Target Identification and Validation

The journey from a bioactive compound to a validated drug target involves a multi-step process. The following workflow represents a standard approach that could be applied to Fructigenine A.

Caption: A generalized workflow for identifying and validating the molecular targets of a bioactive compound like Fructigenine A.

Hypothetical Data Presentation for Target Validation

Once potential molecular targets for Fructigenine A are identified, quantitative data from validation experiments would be crucial. The following tables illustrate how such data could be structured for clear comparison.

Table 1: In Vitro Binding Affinity of Fructigenine A to Putative Target Proteins

Putative Target	Binding Assay Method	Dissociation Constant (Kd)	Alternative Compound (Kd)
Protein X	Surface Plasmon Resonance (SPR)	Data not available	Compound Y (e.g., 1.2 µM)
Protein Z	Isothermal Titration Calorimetry (ITC)	Data not available	Compound W (e.g., 500 nM)

Table 2: Functional Inhibition of Putative Target Enzymes by Fructigenine A

Putative Target	Enzymatic Assay Type	Fructigenine A IC50	Alternative Inhibitor IC50
Kinase A	Kinase Glo Assay	Data not available	Staurosporine (e.g., 10 nM)
Protease B	FRET-based Assay	Data not available	Bortezomib (e.g., 5 nM)

Prospective Experimental Protocols

Detailed methodologies are essential for the reproducibility of scientific findings. Below are examples of protocols that would be pertinent to the validation of Fructigenine A's molecular targets.

Surface Plasmon Resonance (SPR) for Binding Affinity

• Immobilization: Covalently immobilize the purified putative target protein onto a sensor chip surface.

• Binding Analysis: Flow solutions of Fructigenine A at various concentrations over the sensor surface.

• Data Acquisition: Measure the change in the refractive index at the surface as Fructigenine A binds to the immobilized protein.

• Kinetic Analysis: Determine the association (kon) and dissociation (koff) rate constants to calculate the dissociation constant (Kd).

Cellular Thermal Shift Assay (CETSA) for Target Engagement

• Cell Treatment: Treat intact cancer cells with Fructigenine A or a vehicle control.

• Heating: Heat the cell lysates to a range of temperatures.

• Protein Precipitation: Centrifuge the lysates to pellet precipitated proteins.

• Western Blot Analysis: Analyze the supernatant for the presence of the putative target protein. A shift in the melting curve in the presence of Fructigenine A indicates target engagement.

Illustrative Signaling Pathway

Should Fructigenine A be found to modulate a specific signaling pathway, a diagram would be invaluable for visualizing its mechanism of action. For instance, if Fructigenine A were discovered to inhibit a key kinase in a cancer-related pathway, the following diagram could represent this interaction.

Caption: A hypothetical signaling pathway illustrating the inhibitory effect of Fructigenine A on a key kinase.

Fructigenine A: A Comparative Analysis of its Bioactivity Across Different Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Fructigenine A, a natural product isolated from Penicillium fructigenum, has demonstrated cytotoxic effects against a variety of cancer cell lines, suggesting its potential as an anticancer agent. This guide provides a comparative overview of the reported bioactivity of Fructigenine A, details common experimental protocols for assessing its effects, and illustrates a potential signaling pathway for its mechanism of action.

Comparative Bioactivity of Fructigenine A

Fructigenine A has been reported to inhibit the proliferation of several cancer cell lines, exhibiting what has been described as moderate cytotoxicity. The affected cell lines include:

• Mouse Lymphoma (L-5178y): A murine leukemia cell line.

• Human Cervical Cancer (HeLa): A widely used human cancer cell line.

• Human Erythroleukemia (K562): A human immortalized myelogenous leukemia line.

• Mouse Carcinoma (tsFT210): A temperature-sensitive mutant cell line.

• Murine Fibrosarcoma (L929): A mouse fibroblast cell line.

While the cytotoxic effects of Fructigenine A have been noted, specific quantitative data, such as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro), are not consistently available in the public domain for this compound across these cell lines. The lack of standardized reporting of this data makes a direct quantitative comparison challenging. The following table summarizes the reported qualitative bioactivity.

Table 1: Summary of Reported Fructigenine A Bioactivity

Cell Line	Cell Type	Organism	Reported Bioactivity
L-5178y	Lymphoma	Mouse	Inhibition of proliferation
HeLa	Cervical Carcinoma	Human	Cytotoxic
K562	Erythroleukemia	Human	Cytotoxic
tsFT210	Carcinoma	Mouse	Cytotoxic
L929	Fibrosarcoma	Mouse	Cytotoxic

Experimental Protocols

The following are detailed methodologies for key experiments typically used to assess the bioactivity of compounds like Fructigenine A.

Cell Proliferation/Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a standard method for assessing cell viability.

• Cell Seeding: Cancer cells (e.g., HeLa, K562) are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: A stock solution of Fructigenine A is prepared in a suitable solvent (e.g., DMSO) and then serially diluted to various concentrations in the cell culture medium. The cells are then treated with these concentrations and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. The plate is then incubated for another 2-4 hours.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) is added to dissolve the formazan crystals formed by viable cells.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (typically 570 nm) using a microplate reader. The cell viability is calculated as a percentage of the untreated control cells.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and differentiate between apoptotic and necrotic cells.

• Cell Treatment: Cells are treated with Fructigenine A at various concentrations for a defined period.

• Cell Harvesting: Both adherent and suspension cells are collected and washed with cold phosphate-buffered saline (PBS).

• Staining: The cells are resuspended in a binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Potential Signaling Pathway of Fructigenine A-Induced Apoptosis

While the precise signaling pathway of Fructigenine A-induced apoptosis has not been fully elucidated, many cytotoxic natural products induce apoptosis through the intrinsic (mitochondrial) pathway. This pathway is regulated by the Bcl-2 family of proteins and culminates in the activation of caspases.

Figure 1. A potential intrinsic apoptosis pathway induced by Fructigenine A.

This diagram illustrates a plausible mechanism where Fructigenine A induces cellular stress, leading to the activation of pro-apoptotic proteins (Bax/Bak) and the inhibition of anti-apoptotic proteins (Bcl-2/Bcl-xL). This disrupts the mitochondrial membrane, causing the release of cytochrome c, which then triggers the caspase cascade, ultimately leading to programmed cell death.

Experimental Workflow

The general workflow for evaluating the bioactivity of a compound like Fructigenine A is as follows:

Figure 2. A generalized experimental workflow for assessing Fructigenine A's bioactivity.

Synthetic vs. Natural Fructigenine A: A Comparative Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of synthetic and naturally derived Fructigenine A, a complex indole (B1671886) alkaloid with noted cytotoxic activities. While the total synthesis of Fructigenine A has been successfully achieved, a direct, peer-reviewed comparison of the efficacy between its synthetic and natural forms is not extensively documented in current literature. This guide, therefore, presents the available data on the biological activity of Fructigenine A, alongside detailed experimental protocols and a hypothesized mechanism of action based on related compounds.

Data Presentation: Cytotoxicity of Fructigenine A

Fructigenine A, isolated from a marine-derived fungus of the genus Penicillium, has demonstrated cytotoxic effects against a panel of cancer cell lines. The following table summarizes the available, albeit limited, quantitative data on its activity. It is important to note that these studies do not explicitly differentiate between the natural and synthetic forms of the compound. However, the successful total synthesis suggests that the synthetic material, if produced with high fidelity, should exhibit comparable biological activity.

Cell Line	Cancer Type	Reported Activity
Mouse Lymphoma L-5178y	Lymphoma	Proliferation inhibition (quantitative data not specified)
Mouse Carcinoma tsFT210	Carcinoma	Cytotoxic (quantitative data not specified)
Murine Fibrosarcoma L929	Fibrosarcoma	Moderately cytotoxic (quantitative data not specified)
Human Cervical Tumor HeLa	Cervical Cancer	Moderately cytotoxic (quantitative data not specified)
Human Erythroleukemia K562	Leukemia	Moderately cytotoxic (quantitative data not specified)

Note: The lack of specific IC50 values in the publicly available literature highlights a significant gap in the comprehensive evaluation of Fructigenine A's potency.

Hypothesized Mechanism of Action and Signaling Pathway

While the precise signaling pathway modulated by Fructigenine A has not been elucidated, its structural similarity to other ardeemin-class alkaloids offers valuable insights. Ardeemins are known to inhibit Multidrug Resistance (MDR) export pumps, such as P-glycoprotein.[1][2][3] This inhibition can lead to the intracellular accumulation of co-administered chemotherapeutic agents, thereby sensitizing cancer cells to treatment.

Based on this, it is plausible that Fructigenine A may also function as an MDR inhibitor. The diagram below illustrates a hypothetical signaling pathway that could be influenced by Fructigenine A, leading to increased cancer cell apoptosis. This proposed pathway involves the inhibition of an MDR pump, leading to the retention of an apoptosis-inducing agent, which in turn activates caspase-mediated cell death.

Hypothesized signaling pathway for Fructigenine A.

Experimental Protocols

To rigorously compare the efficacy of synthetic versus natural Fructigenine A, a standardized set of experimental protocols is essential. The following outlines key methodologies that should be employed.

Purity and Structural Integrity Analysis

Objective: To confirm the identity and purity of both natural and synthetic Fructigenine A samples.

Methodology:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the compounds. A C18 column with a gradient elution of acetonitrile (B52724) and water (both containing 0.1% formic acid) is recommended. Detection should be performed using a UV-Vis detector at the wavelength of maximum absorbance for Fructigenine A.

• Mass Spectrometry (MS): To confirm the molecular weight of the compounds. High-resolution mass spectrometry (HRMS) is preferred for accurate mass determination.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure and stereochemistry of the synthetic compound, comparing it against the data reported for the natural product.

In Vitro Cytotoxicity Assays

Objective: To quantify and compare the cytotoxic effects of natural and synthetic Fructigenine A on various cancer cell lines.

Methodology:

• Cell Culture: Maintain selected cancer cell lines (e.g., HeLa, K562, L929) in appropriate culture media and conditions.

• MTT Assay: Seed cells in 96-well plates and treat with a range of concentrations of both natural and synthetic Fructigenine A for 48-72 hours. Add MTT reagent and subsequently solubilize the formazan (B1609692) crystals. Measure the absorbance at 570 nm to determine cell viability. Calculate the IC50 value (the concentration that inhibits 50% of cell growth).

• Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining): Treat cells with IC50 concentrations of each compound. Stain with Annexin V-FITC and propidium iodide and analyze by flow cytometry to differentiate between viable, apoptotic, and necrotic cells.

MDR Inhibition Assay

Objective: To investigate the potential of Fructigenine A to inhibit MDR pumps.

Methodology:

• Rhodamine 123 Efflux Assay: Use a cell line that overexpresses an MDR pump (e.g., P-glycoprotein). Pre-incubate cells with natural or synthetic Fructigenine A. Load the cells with a fluorescent substrate of the pump, such as Rhodamine 123. Measure the intracellular fluorescence over time using a fluorometer or flow cytometer. Inhibition of the pump will result in increased intracellular fluorescence.

Experimental Workflow for Comparative Analysis

The following diagram outlines a logical workflow for a comprehensive comparison of synthetic and natural Fructigenine A.

Workflow for comparing synthetic vs. natural compounds.

References

• 1. Complexity generation in fungal peptidyl alkaloid biosynthesis: a two-enzyme pathway to the hexacyclic MDR export pump inhibitor ardeemin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Complexity generation in fungal peptidyl alkaloid biosynthesis: a two-enzyme pathway to the hexacyclic MDR export pump inhibitor ardeemin - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Fructigenine A

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. Fructigenine A, as an indole (B1671886) alkaloid, requires careful management due to the potential biological activity and cytotoxicity associated with this class of compounds. This guide provides essential, step-by-step procedures for the safe disposal of Fructigenine A, promoting a secure laboratory environment and responsible environmental stewardship.

Fructigenine A: Chemical Properties

A summary of the known quantitative data for Fructigenine A is presented below. The absence of a comprehensive Safety Data Sheet (SDS) necessitates treating this compound with caution, assuming it may be hazardous.

Property	Value	Source
Molecular Formula	C27H29N3O3	PubChem[1]
Molecular Weight	443.5 g/mol	PubChem[1]
IUPAC Name	(1R,4S,9R)-16-acetyl-4-benzyl-9-(2-methylbut-3-en-2-yl)-2,5,16-triazatetracyclo[7.7.0.0²,⁷.0¹⁰,¹⁵]hexadeca-10,12,14-triene-3,6-dione	PubChem[1]

Immediate Safety and Handling Precautions

Given that many indole alkaloids exhibit cytotoxic properties, Fructigenine A should be handled as a potentially hazardous substance. Adherence to the following personal protective equipment (PPE) guidelines is mandatory when handling Fructigenine A and its waste.

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

• Body Protection: A lab coat, long pants, and closed-toe shoes are required to prevent skin exposure.

• Respiratory Protection: All handling of Fructigenine A, especially in solid form, should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Step-by-Step Disposal Protocol for Fructigenine A

The disposal of Fructigenine A must comply with all federal, state, and local regulations for hazardous chemical waste. The following protocol outlines the standard operating procedure for its disposal in a laboratory setting.

1. Waste Classification and Segregation:

• Classify all Fructigenine A waste as hazardous and potentially cytotoxic chemical waste.

• This includes pure Fructigenine A, solutions containing Fructigenine A, and any materials contaminated with it (e.g., pipette tips, weighing paper, gloves, and empty containers).

• Do not mix Fructigenine A waste with other waste streams unless they are chemically compatible and designated for the same hazardous waste disposal route.

2. Waste Collection and Containment:

• Solid Waste:

  • Collect solid Fructigenine A waste and contaminated materials in a dedicated, leak-proof, and clearly labeled hazardous waste container.

  • The container should be made of a material compatible with organic compounds.

• Liquid Waste:

  • Collect liquid waste containing Fructigenine A in a separate, leak-proof, and shatter-resistant container (e.g., a coated glass or polyethylene (B3416737) bottle).

  • Ensure the container has a secure, tight-fitting lid.

• Sharps Waste:

  • Any sharps (e.g., needles, Pasteur pipettes) contaminated with Fructigenine A must be disposed of in a designated sharps container for chemical waste.

3. Labeling of Waste Containers:

• Properly label all waste containers at the start of waste accumulation.

• The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "Fructigenine A."

  • The concentration or approximate percentage if in a solution.

  • The specific hazards (e.g., "Potentially Cytotoxic," "Toxic").

  • The date when the first waste was added (accumulation start date).

  • The name and contact information of the principal investigator or laboratory supervisor.

4. Storage of Waste:

• Store waste containers in a designated satellite accumulation area within the laboratory, at or near the point of generation.

• Keep the waste container securely closed at all times, except when adding waste.

• Ensure the storage area is well-ventilated and away from ignition sources.

5. Disposal of Empty Containers:

• Empty containers that previously held Fructigenine A must also be disposed of as hazardous waste.

• If institutional policy allows, triple rinse the empty container with a suitable solvent (e.g., acetone (B3395972) or ethanol). The rinsate must be collected and disposed of as hazardous liquid waste.

• After rinsing, deface or remove the original product label and dispose of the container as directed by your institution's Environmental Health and Safety (EHS) department.

6. Request for Waste Pickup:

• Once the waste container is full or has reached the designated accumulation time limit set by your institution, arrange for its disposal through your EHS department.

• Do not dispose of Fructigenine A or its containers in the regular trash or down the sanitary sewer.

Fructigenine A Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Fructigenine A waste.

Caption: Workflow for the safe disposal of Fructigenine A waste.

References

• 1. Fructigenine A | C27H29N3O3 | CID 367425 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Safe Handling of Fructigenine A: A Guide to Personal Protective Equipment and Disposal

Personal Protective Equipment (PPE)

When handling Fructigenine A, a cautious approach assuming high toxicity is recommended. The following table summarizes the essential PPE and the rationale for its use.

PPE Category	Recommended Equipment	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber)	To prevent skin contact and absorption of the compound.[1][2]
Eye Protection	Safety goggles or a face shield	To protect eyes from splashes or aerosols of the compound.[1][3]
Body Protection	A fully buttoned lab coat or a chemical-resistant suit	To protect the skin from accidental spills and contamination.[4]
Respiratory Protection	A fume hood or a properly fitted respirator (e.g., N95 or higher)	To prevent inhalation of any dust or aerosols, especially when handling the compound in powdered form or creating solutions.
Foot Protection	Closed-toe shoes	To protect feet from spills and falling objects.

Handling and Operational Plan

A systematic workflow is critical to ensure safety during the handling of Fructigenine A. The following diagram illustrates the key steps from preparation to disposal.

Caption: This diagram outlines the essential steps for safely handling Fructigenine A.

Disposal Plan

Proper disposal of Fructigenine A and any contaminated materials is a critical final step in the experimental workflow.

• Waste Segregation: All materials that have come into contact with Fructigenine A, including gloves, pipette tips, and empty containers, should be considered chemical waste.

• Containerization: Use a designated, leak-proof, and clearly labeled waste container. The label should include the name of the compound and the appropriate hazard symbols.

• Institutional Guidelines: Follow your institution's specific guidelines for the disposal of chemical waste. These procedures are in place to ensure compliance with regulatory requirements and to protect personnel and the environment. Never dispose of chemical waste down the drain or in the regular trash.

By adhering to these safety protocols, researchers can confidently and safely work with Fructigenine A, fostering a culture of safety and responsibility in the laboratory.

References

• 1. Personal protective equipment during fruit spraying | Albo lična zaštitna oprema [albo.biz]
• 2. Which personal protective equipment do you need to [royalbrinkman.com]
• 3. bvl.bund.de [bvl.bund.de]
• 4. osha.oregon.gov [osha.oregon.gov]